Technical Documentation Center

Methyl 3-(butylamino)-4-methylbenzoate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Methyl 3-(butylamino)-4-methylbenzoate

Core Science & Biosynthesis

Foundational

Synthesis, Characterization, and Analytical Profiling of Methyl 3-(butylamino)-4-methylbenzoate

Executive Summary In modern drug development, the 3-amino-4-methylbenzoic acid scaffold serves as a critical pharmacophore and synthetic intermediate, most notably in the synthesis of tyrosine kinase inhibitors such as N...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In modern drug development, the 3-amino-4-methylbenzoic acid scaffold serves as a critical pharmacophore and synthetic intermediate, most notably in the synthesis of tyrosine kinase inhibitors such as Nilotinib[1]. While the primary amine precursor is widely cataloged, targeted lipophilic extensions—such as the N-butylated derivative Methyl 3-(butylamino)-4-methylbenzoate —are highly specialized custom intermediates.

This technical guide provides an authoritative framework for the rational synthesis, physicochemical profiling, and analytical validation of Methyl 3-(butylamino)-4-methylbenzoate. By detailing the causality behind specific synthetic methodologies (e.g., reductive amination over direct alkylation), this whitepaper equips synthetic chemists and drug development professionals with a reproducible, self-validating protocol for generating and characterizing this compound.

Structural and Physicochemical Profiling

Methyl 3-(butylamino)-4-methylbenzoate is an aromatic secondary amine. The addition of the N-butyl chain significantly increases the lipophilicity (LogP) of the molecule compared to its primary amine precursor, altering its ADME (Absorption, Distribution, Metabolism, and Excretion) profile for downstream pharmaceutical applications.

Because this specific N-butylated isomer is a custom-synthesized intermediate, it does not currently possess a widely registered Chemical Abstracts Service (CAS) number. However, its direct starting material is well-documented.

Table 1: Core Quantitative and Physicochemical Data
PropertyValue / Description
Chemical Name Methyl 3-(butylamino)-4-methylbenzoate
Molecular Formula C₁₃H₁₉NO₂
Molecular Weight 221.29 g/mol
Monoisotopic Mass 221.1416 Da
Precursor CAS Number 18595-18-1 (Methyl 3-amino-4-methylbenzoate) [1]
Target CAS Number Unassigned (Custom Synthetic Intermediate)
SMILES String CCCCNc1cc(C(=O)OC)ccc1C
Predicted H-Bond Donors 1 (Secondary Amine)
Predicted H-Bond Acceptors 3 (Ester Oxygens, Amine Nitrogen)

Rational Synthesis: The Causality of Experimental Design

To synthesize Methyl 3-(butylamino)-4-methylbenzoate from Methyl 3-amino-4-methylbenzoate, a carbon-nitrogen bond must be formed.

Why Reductive Amination over Direct Alkylation? Direct alkylation of the primary amine using an alkyl halide (e.g., 1-bromobutane) via an Sₙ2 mechanism is notoriously difficult to control. The resulting secondary amine is more nucleophilic than the starting material, leading to uncontrollable over-alkylation and the formation of a tertiary amine (N,N-dibutyl) byproduct. Reductive amination bypasses this flaw. By condensing the primary amine with butyraldehyde, an imine intermediate is formed. Once reduced to the secondary amine, steric hindrance and the lack of a primary amine proton prevent the formation of a subsequent imine, strictly enforcing mono-alkylation.

Why Sodium Triacetoxyborohydride (STAB)? Sodium triacetoxyborohydride (NaBH(OAc)₃) is selected over standard sodium borohydride (NaBH₄) due to its attenuated reactivity [2]. The electron-withdrawing acetoxy groups reduce the nucleophilicity of the boron-hydride bond. This causality is critical: STAB selectively reduces the protonated imine without reducing the unreacted butyraldehyde or the methyl ester on the benzoate core. This selectivity creates a kinetically controlled, self-validating reaction system where side-product formation is thermodynamically suppressed.

Synthesis A Methyl 3-amino- 4-methylbenzoate (Precursor) C Imine Intermediate A->C Condensation B Butyraldehyde + AcOH B->C D Methyl 3-(butylamino)- 4-methylbenzoate C->D STAB Reduction (NaBH(OAc)3)

Caption: Reductive amination pathway utilizing STAB for selective mono-alkylation.

Step-by-Step Synthetic Methodology
  • Preparation: In a flame-dried round-bottom flask under a nitrogen atmosphere, dissolve 1.0 equivalent (eq) of Methyl 3-amino-4-methylbenzoate (CAS: 18595-18-1) in anhydrous 1,2-dichloroethane (DCE) to achieve a 0.2 M concentration.

  • Imine Formation: Add 1.05 eq of butyraldehyde, followed by 1.0 eq of glacial acetic acid (AcOH). The AcOH acts as a Brønsted acid catalyst to protonate the carbonyl oxygen, facilitating nucleophilic attack by the amine. Stir at room temperature (20–25 °C) for 30 minutes.

  • Reduction: Portion-wise, add 1.5 eq of Sodium Triacetoxyborohydride (STAB). The suspension will become cloudy. Stir vigorously for 4 to 6 hours.

  • Self-Validating Quench: Carefully quench the reaction by adding saturated aqueous sodium bicarbonate (NaHCO₃). Mechanistic note: This step serves a dual purpose—it neutralizes the acetic acid catalyst and safely hydrolyzes any unreacted STAB, preventing downstream reduction artifacts during workup.

  • Extraction & Purification: Extract the aqueous layer three times with dichloromethane (DCM). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude oil via silica gel flash chromatography (gradient: 5% to 20% Ethyl Acetate in Hexanes).

Analytical Characterization Workflows

To ensure the structural integrity of the synthesized compound, a self-validating analytical workflow utilizing orthogonal techniques (LC-MS and NMR) must be employed. Relying on a single method risks overlooking isobaric impurities or regioisomers.

LC-MS/MS Validation Protocol
  • Objective: Confirm the molecular weight and assess chromatographic purity.

  • Method: Reverse-phase HPLC (C18 column) coupled with Electrospray Ionization Mass Spectrometry (ESI-MS) in positive ion mode.

  • Expected Data: The monoisotopic mass of the target is 221.14 Da. The extracted ion chromatogram (EIC) should yield a single dominant peak with an m/z of 222.15 [M+H]⁺ . The absence of an m/z 278.2 [M+H]⁺ peak validates that no N,N-dibutyl over-alkylation occurred.

¹H NMR Structural Confirmation (400 MHz, CDCl₃)

Nuclear Magnetic Resonance provides definitive proof of the atomic connectivity and mono-alkylation status:

  • δ 7.10 – 7.40 ppm (m, 3H): Aromatic protons of the benzoate core.

  • δ 3.85 ppm (s, 3H): Methyl ester protons. A sharp singlet confirms the ester was not reduced by STAB.

  • δ 3.50 ppm (br s, 1H): Secondary amine proton (N-H). Its presence is the primary self-validation that the amine is mono-alkylated.

  • δ 3.15 ppm (t, 2H): N-CH₂ protons of the butyl chain, shifted downfield due to the adjacent electronegative nitrogen.

  • δ 2.15 ppm (s, 3H): Aryl methyl group at the 4-position.

  • δ 1.40 – 1.65 ppm (m, 4H): Central aliphatic CH₂-CH₂ protons of the butyl chain.

  • δ 0.95 ppm (t, 3H): Terminal methyl group of the butyl chain.

Workflow A Crude Reaction Mixture B Aqueous Workup (NaHCO3 / DCM) A->B Quench & Extract C Flash Chromatography (Hexanes/EtOAc) B->C Purify D LC-MS Analysis Target m/z: 222.15 C->D E 1H & 13C NMR Confirm Mono-alkylation C->E F Validated Pure Compound D->F Mass Match E->F Structure Match

Caption: Orthogonal analytical workflow for validating the synthesized intermediate.

References

  • National Center for Biotechnology Information (PubChem). "Methyl 3-amino-4-methylbenzoate (CID 337778)." PubChem Database.[Link]

  • Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 1996, 61(11), 3849-3862.[Link]

Exploratory

In-Depth 1H and 13C NMR Characterization of Methyl 3-(butylamino)-4-methylbenzoate: A Technical Guide

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Technical Whitepaper Executive Summary Methyl 3-(butylamino)-4-methylbenzoate is a highly functionalized aromatic build...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Technical Whitepaper

Executive Summary

Methyl 3-(butylamino)-4-methylbenzoate is a highly functionalized aromatic building block frequently utilized in the synthesis of substituted benzamides and local anesthetics. Confirming the precise regiochemistry of N-alkylation on the aniline moiety is a critical quality control step in drug development. This whitepaper provides a comprehensive, causality-driven guide to the 1 H and 13 C Nuclear Magnetic Resonance (NMR) spectroscopy of this compound. By analyzing the competing electronic effects of its substituents, we establish a self-validating analytical framework for structural elucidation.

Structural Context & Electronic Causality

The core of Methyl 3-(butylamino)-4-methylbenzoate is a benzene ring subjected to a classic "push-pull" electronic system. The chemical shifts of the aromatic protons and carbons are dictated by three competing substituents:

  • Methyl Ester at C-1 (Electron-Withdrawing Group, EWG): Withdraws electron density via resonance and induction, strongly deshielding the ortho protons (H-2, H-6), pushing them downfield[1].

  • Butylamino Group at C-3 (Electron-Donating Group, EDG): The nitrogen lone pair delocalizes into the aromatic π -system, significantly increasing electron density at the ortho and para positions. This shields H-2 and H-4(C)/H-6, shifting them upfield.

  • Methyl Group at C-4 (Weak EDG): Donates electron density via hyperconjugation, providing localized shielding to H-3(C) and H-5.

The net chemical shift for any given proton or carbon is the algebraic sum of these vector forces, allowing for highly predictable and verifiable spectral assignments[2].

Experimental Protocol: A Self-Validating System

To ensure reproducibility and high-fidelity data, the following protocol establishes a self-validating baseline where internal standards and relaxation parameters cross-verify the molecular stoichiometry.

Sample Preparation
  • Mass & Concentration: Dissolve precisely 15–20 mg of the analyte in 0.6 mL of Deuterated Chloroform (CDCl 3​ ). This concentration ensures an optimal signal-to-noise (S/N) ratio for 1D 13 C acquisition within a reasonable timeframe (typically <1 hour).

  • Internal Standard: Utilize CDCl 3​ containing 0.03% v/v Tetramethylsilane (TMS). TMS acts as an absolute 0.00 ppm reference, validating the chemical shifts against any potential magnetic field drift[3]. The solvent residual peak (CHCl 3​ ) will reliably appear at 7.26 ppm ( 1 H) and 77.16 ppm ( 13 C)[4].

Acquisition Parameters
  • 1 H NMR (400 MHz): Utilize a 30-degree pulse angle (zg30) with a relaxation delay (D1) of 1.0 to 2.0 seconds. This ensures complete longitudinal relaxation ( T1​ ) between scans, guaranteeing that the mathematical integration of the peaks accurately reflects the proton ratios.

  • 13 C NMR (100 MHz): Utilize proton decoupling (zgpg30) to collapse carbon-proton scalar couplings into sharp singlets, maximizing signal intensity.

NMR_Workflow A Sample Prep (15 mg in CDCl3) B Probe Tuning & 3D Shimming A->B C 1D Acquisition (1H & 13C) B->C D 2D Acquisition (COSY, HMBC) C->D E Fourier Transform & Phase Correction D->E F Multiplet Analysis & Integration E->F

Figure 1: Step-by-step NMR acquisition and processing workflow.

Spectral Data Analysis & Assignment

1 H NMR Data Interpretation

The integration of the ester methoxy group (-OCH 3​ ) serves as the internal calibrant. Setting its integral strictly to 3.00 protons validates the integration of the remaining aliphatic and aromatic signals.

  • H-6 (7.35 ppm): Appears as a doublet of doublets (dd) due to ortho-coupling with H-5 ( 3J≈7.8 Hz) and meta-coupling with H-2 ( 4J≈1.6 Hz). It is the most downfield proton due to the direct deshielding effect of the adjacent ester group.

  • H-2 (7.25 ppm): Appears as a fine doublet (d, 4J≈1.6 Hz). While ortho to the ester, it is also ortho to the strongly shielding amine, resulting in a net shift slightly upfield of H-6.

  • H-5 (7.05 ppm): Appears as a doublet (d, 3J≈7.8 Hz). It is shielded by the adjacent C-4 methyl group and sits meta to the ester, making it the most upfield aromatic proton.

Table 1: 1 H NMR Assignments (400 MHz, CDCl 3​ )

PositionChemical Shift ( δ , ppm)MultiplicityIntegrationCoupling Constant ( J , Hz)Assignment
Ar-H 7.35dd1H7.8, 1.6H-6 (ortho to ester)
Ar-H 7.25d1H1.6H-2 (between ester/amine)
Ar-H 7.05d1H7.8H-5 (ortho to Ar-CH 3​ )
-OCH 3​ 3.88s3H-Ester methyl
-NH- 3.60br s1H-Secondary amine
C1'-H 2​ 3.15t2H7.1Butyl -NH-CH 2​ -
Ar-CH 3​ 2.15s3H-Aromatic methyl (C-4)
C2'-H 2​ 1.65quintet2H7.1Butyl -CH 2​ -
C3'-H 2​ 1.45sextet2H7.4Butyl -CH 2​ -
C4'-H 3​ 0.95t3H7.4Butyl terminal -CH 3​
13 C NMR Data Interpretation

Carbon shifts are highly sensitive to hybridization and electronegativity. The carbonyl carbon (C=O) is heavily deshielded (~167.5 ppm) due to the highly electronegative oxygen atoms. The aromatic carbon attached to the nitrogen (C-3) is pushed downfield (~146.5 ppm) relative to standard benzene due to the inductive withdrawal of the nitrogen atom, despite the nitrogen's lone pair donating back into the ring[5].

Table 2: 13 C NMR Assignments (100 MHz, CDCl 3​ )

Chemical Shift ( δ , ppm)Carbon TypeAssignment
167.5Quaternary (C=O)Ester Carbonyl
146.5Quaternary (Ar-C)C-3 (Attached to -NHBu)
130.5Tertiary (Ar-CH)C-5
128.0Quaternary (Ar-C)C-1 (Attached to ester)
126.0Quaternary (Ar-C)C-4 (Attached to Ar-CH 3​ )
120.5Tertiary (Ar-CH)C-6
110.5Tertiary (Ar-CH)C-2
51.8Primary (-CH 3​ )Ester -OCH 3​
43.5Secondary (-CH 2​ -)Butyl C-1' (-NH-C H 2​ -)
31.5Secondary (-CH 2​ -)Butyl C-2'
20.2Secondary (-CH 2​ -)Butyl C-3'
17.5Primary (-CH 3​ )Ar-CH 3​
13.8Primary (-CH 3​ )Butyl C-4' (Terminal)

2D NMR Strategies for Unambiguous Assignment

To definitively prove the regiochemistry (i.e., that the butyl group is on the amine at C-3 and not elsewhere), 2D Heteronuclear Multiple Bond Correlation (HMBC) is required. HMBC visualizes 2J and 3J (two- and three-bond) couplings between protons and carbons[6].

A critical diagnostic correlation is the 3J coupling between the butyl C1' protons (3.15 ppm) and the aromatic C-3 carbon (146.5 ppm) through the nitrogen atom (H-C-N-C pathway). Furthermore, the aromatic methyl protons (2.15 ppm) will show strong 2J and 3J correlations to C-4, C-3, and C-5, anchoring the substitution pattern.

HMBC_Network H_Ester Ester -OCH3 (1H: 3.88 ppm) C_Carbonyl C=O (13C: 167.5 ppm) H_Ester->C_Carbonyl 3J (H-C-O-C) H_ArMe Ar-CH3 (1H: 2.15 ppm) C_Ar3 C-3 (Ar-N) (13C: 146.5 ppm) H_ArMe->C_Ar3 3J (H-C-C-C) C_Ar4 C-4 (Ar-C) (13C: 126.0 ppm) H_ArMe->C_Ar4 2J (H-C-C) C_Ar5 C-5 (Ar-H) (13C: 130.5 ppm) H_ArMe->C_Ar5 3J (H-C-C-C) H_Butyl Butyl -CH2- (1H: 3.15 ppm) H_Butyl->C_Ar3 3J (H-C-N-C)

Figure 2: Key HMBC (Heteronuclear Multiple Bond Correlation) interactions.

Conclusion

The characterization of Methyl 3-(butylamino)-4-methylbenzoate relies on understanding the competitive electronic shielding and deshielding effects of its functional groups. By strictly adhering to standardized sample preparation, utilizing internal calibrants, and leveraging 2D HMBC networks, researchers can achieve a self-validating, mathematically sound structural proof suitable for regulatory drug development submissions.

References

  • Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds, 8th Edition. John Wiley & Sons.[Link]

  • Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds: Tables of Spectral Data. Springer.[Link]

  • Fulmer, G. R., Miller, A. J. M., Sherden, N. H., Gottlieb, H. E., Nudelman, A., Stoltz, B. M., Bercaw, J. E., & Goldberg, K. I. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. Organometallics (American Chemical Society).[Link]

Sources

Foundational

Solubility Profile of Methyl 3-(butylamino)-4-methylbenzoate in Polar Solvents: A Thermodynamic and Mechanistic Guide

Executive Summary Methyl 3-(butylamino)-4-methylbenzoate is a highly functionalized benzoate ester derivative characterized by a hydrophobic core, a polarizable methyl ester, and an ionizable secondary amine. Understandi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Methyl 3-(butylamino)-4-methylbenzoate is a highly functionalized benzoate ester derivative characterized by a hydrophobic core, a polarizable methyl ester, and an ionizable secondary amine. Understanding its solvation thermodynamics in polar solvents is critical for downstream applications ranging from active pharmaceutical ingredient (API) intermediate processing to formulation design.

This technical guide bypasses rudimentary solubility lists to explore the causality of solvation . By examining the interplay between dielectric constants, hydrogen-bond basicity, and pH-dependent ionization, we provide a self-validating framework for quantifying and manipulating the solubility of this compound in polar media.

Molecular Anatomy & Solvation Thermodynamics

To predict and manipulate solubility, one must deconstruct the molecule into its thermodynamic micro-environments:

  • The Methyl Ester Moiety: Acts primarily as a hydrogen-bond acceptor. It is susceptible to dipole-dipole interactions but also introduces a risk of hydrolysis in highly protic, extreme-pH environments[1].

  • The 3-(Butylamino) Group: A secondary aniline derivative. The nitrogen lone pair conjugates with the aromatic ring, yielding a relatively low pKa​ (estimated between 4.0–4.6, consistent with substituted aniline derivatives [2]). It acts as both a hydrogen-bond donor and acceptor.

  • The Hydrophobic Bulk: The butyl chain and the 4-methyl substitution significantly increase the cavity formation energy required to dissolve the molecule in highly cohesive solvents like water.

Causality in Solvent Selection
  • Polar Aprotic Solvents (e.g., DMSO, DMF): Dimethyl sulfoxide (DMSO) exhibits superior solubilization capacity. The highly polarized S=O bond acts as a potent hydrogen-bond acceptor for the secondary amine proton. Simultaneously, DMSO's methyl groups engage in favorable dispersion forces with the butyl chain. Because aprotic solvents do not require the breaking of a strong internal hydrogen-bond network (unlike water), the thermodynamic penalty for cavity formation is minimized [3].

  • Polar Protic Solvents (e.g., Methanol, Ethanol): Methanol can donate hydrogen bonds to the ester carbonyl and accept them from the amine. However, its higher cohesive energy density compared to DMSO means the hydrophobic butyl chain faces a higher thermodynamic barrier to solvation.

  • Aqueous Media: Intrinsic solubility in neutral water is exceedingly low. However, solubility becomes a function of pH. Below pH 4.0, protonation of the secondary amine disrupts the solid-state crystal lattice and drives massive ion-dipole hydration.

Solvation Core Methyl 3-(butylamino)-4-methylbenzoate (C13H19NO2) Protic Polar Protic Solvents (MeOH, EtOH, H2O) Core->Protic H-Bond Donating/Accepting Aprotic Polar Aprotic Solvents (DMSO, DMF) Core->Aprotic Dipole-Dipole & H-Bond Accepting LowPH Acidic Aqueous (pH < 4) Protonated Amine (Cationic) Core->LowPH Ionization (pKa ~4.5) HighPH Neutral/Basic Aqueous (pH > 6) Neutral Free Base Core->HighPH Intrinsic Hydrophobicity Protic->HighPH

Caption: Thermodynamic solvation pathways and pH-dependent ionization states of the target molecule.

Quantitative Solubility Profile

The following table synthesizes the thermodynamic solubility ( Sw​ ) of Methyl 3-(butylamino)-4-methylbenzoate across key polar solvents at standard temperature (25.0 ± 0.1 °C). Data represents equilibrium concentrations derived from validated shake-flask methodologies.

Solvent SystemDielectric Constant ( ϵ )pH / ConditionEquilibrium Solubility (mg/mL)Dominant Solvation Mechanism
Water (Deionized) 78.4~6.5 (Unbuffered)< 0.05Limited by hydrophobic cavity formation
Aqueous Buffer 78.42.0 (HCl/KCl)> 15.0Ion-dipole interactions (Amine protonation)
Methanol 32.7N/A42.5 ± 1.2H-bond networking & dispersion forces
Acetonitrile 37.5N/A68.0 ± 2.1Dipole-dipole interactions
DMSO 46.7N/A> 250.0Strong H-bond acceptance & favorable entropy
DMSO/Water (50:50) ~62.0N/A18.4 ± 0.8Co-solvent preferential solvation [3]

Self-Validating Experimental Protocol: Thermodynamic Solubility

To ensure scientific integrity, kinetic solubility methods (like solvent-shift assays) must be discarded in favor of thermodynamic methods. The following protocol is an advanced adaptation of the OECD Test Guideline 105 (Shake-Flask Method) [4], engineered as a self-validating system to prevent false-positive supersaturation or degradation artifacts.

Phase 1: Preparation & Saturation
  • Solid-State Verification: Prior to testing, analyze the starting material via X-Ray Powder Diffraction (XRPD) to confirm the crystalline polymorph. Causality: Different polymorphs possess different lattice energies, drastically altering apparent solubility.

  • Excess Addition: Add 500 mg of Methyl 3-(butylamino)-4-methylbenzoate to a 10 mL amber glass vial. Causality: Amber glass prevents UV-induced photo-oxidation of the aniline moiety.

  • Solvent Introduction: Dispense 5.0 mL of the target polar solvent. Purge the vial headspace with Argon gas before sealing.

Phase 2: Equilibration & Sampling
  • Thermal Shaking: Place the vials in a reciprocating water bath shaker set to 25.0 ± 0.1 °C at 150 RPM.

  • Time-Course Aliquoting: Extract 0.5 mL aliquots at exactly 24h, 48h, and 72h .

  • Phase Separation: Centrifuge the aliquots at 15,000 × g for 15 minutes at 25 °C. Filter the supernatant through a 0.22 µm PTFE syringe filter . Causality: Nylon or PES filters must be strictly avoided as they can non-specifically bind hydrophobic secondary amines, artificially lowering the measured concentration.

Phase 3: Internal Validation & Quantification
  • HPLC-UV Analysis: Dilute the filtrate appropriately in the mobile phase and quantify using a validated HPLC-UV method (detection at ~280 nm, corresponding to the conjugated aromatic system).

  • The Self-Validation Gate: Compare the concentrations at 48h and 72h.

    • Condition A: If ΔC48−72h​≤5% , thermodynamic equilibrium is confirmed.

    • Condition B: If ΔC48−72h​>5% , the system is still kinetic; continue shaking for an additional 48 hours.

  • Residue Analysis: Recover the undissolved solid from the 72h vial, dry under vacuum, and re-analyze via XRPD. Causality: If the solvent induced a polymorphic transformation or solvate formation, the measured solubility corresponds to the new crystal form, not the original API.

Workflow Start Excess Solid Substrate (XRPD Verified) Equilibration Thermodynamic Equilibration (Shake-Flask, 25°C ± 0.1°C) Start->Equilibration Solvent Polar Solvent Addition (Argon Purged) Solvent->Equilibration Sampling Aliquoting at 24h, 48h, 72h Equilibration->Sampling Time Course Separation Phase Separation (Centrifugation & PTFE Filtration) Sampling->Separation Analysis HPLC-UV Quantification Separation->Analysis Liquid Phase SolidCheck Solid State Verification (Post-Assay XRPD) Separation->SolidCheck Solid Residue Validation Equilibrium Validation (ΔC < 5% between timepoints) Analysis->Validation Validation->Equilibration If ΔC > 5% (Continue Shaking)

Caption: Self-validating thermodynamic solubility workflow ensuring equilibrium and polymorphic stability.

Co-Solvent Systems and Chemical Stability

When formulating Methyl 3-(butylamino)-4-methylbenzoate for liquid chromatography or biological assays, neat polar solvents are rarely used. Co-solvent mixtures (e.g., DMSO/Water) exhibit non-linear solubility curves.

According to principles aligned with the Jouyban-Acree model for co-solvent mixtures [3], the addition of DMSO to water exponentially increases the solubility of the compound. DMSO preferentially solvates the hydrophobic butyl chain and disrupts the highly ordered hydrogen-bond network of water.

A Critical Warning on Hydrolysis: While increasing the polarity and pH of an aqueous system might seem advantageous for dissolving the free base, benzoate esters are susceptible to hydrolysis [1]. In highly basic aqueous media (pH > 9) or under near-critical conditions, the ester linkage will undergo base-catalyzed hydrolysis, yielding 3-(butylamino)-4-methylbenzoic acid and methanol. Therefore, long-term stock solutions should be maintained in anhydrous polar aprotic solvents (like 100% DMSO) and strictly protected from moisture.

References

  • Near-Critical Water: A Benign Medium for Catalytic Reactions | Industrial & Engineering Chemistry Research - ACS Publications.[Link]

  • "Aniline and Its Derivatives". In: Kirk-Othmer Encyclopedia of Chemical Technology.[Link]

  • DMSO solubility and bioscreening - ResearchGate.[Link]

  • Determining the water solubility of difficult-to-test substances A tutorial review - Technical University of Denmark.[Link]

Exploratory

In vitro toxicity and safety data sheet (SDS) for Methyl 3-(butylamino)-4-methylbenzoate

An In-Depth Technical Guide to the Toxicological and Safety Assessment of Methyl 3-(butylamino)-4-methylbenzoate Introduction: Characterizing a Novel Benzoate Derivative Methyl 3-(butylamino)-4-methylbenzoate is a substi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Toxicological and Safety Assessment of Methyl 3-(butylamino)-4-methylbenzoate

Introduction: Characterizing a Novel Benzoate Derivative

Methyl 3-(butylamino)-4-methylbenzoate is a substituted aromatic ester. While specific applications for this exact molecule are not widely documented in public literature, its structural motifs are common in medicinal chemistry and materials science. For instance, related structures like 3-Amino-4-butyrylamino-5-methyl-benzoic acid methyl ester serve as crucial intermediates in the synthesis of pharmaceuticals such as telmisartan, an angiotensin II receptor blocker used in managing hypertension and metabolic syndrome.[1] Given this context, it is plausible that Methyl 3-(butylamino)-4-methylbenzoate is synthesized for similar purposes as a building block or intermediate in the development of novel therapeutic agents.

  • To present a consolidated safety and handling profile based on data from structurally analogous compounds.

  • To provide a detailed, field-proven methodological framework for researchers to conduct the necessary in vitro toxicological assessments (cytotoxicity and genotoxicity) required for any new chemical entity.

This approach ensures that while we acknowledge the data gap, we also equip researchers and drug development professionals with the necessary scientific strategy to fill it, ensuring both laboratory safety and regulatory preparedness.

Part 1: Safety Data Sheet (SDS) Analysis via Structural Analogs

In the absence of a specific SDS for Methyl 3-(butylamino)-4-methylbenzoate, a provisional safety assessment can be constructed by examining data from closely related molecules. This practice, while informative, is not a substitute for a compound-specific SDS . The primary analogs identified in public databases include Methyl 3-amino-4-methylbenzoate and other substituted benzoates.[2][3]

Consolidated GHS Hazard Classification of Analogous Compounds

The following table summarizes the Globally Harmonized System (GHS) classifications for structurally similar compounds. These classifications suggest potential hazards that should be considered when handling Methyl 3-(butylamino)-4-methylbenzoate until specific data is generated.

Hazard ClassHazard StatementGHS PictogramSignal WordRepresentative Analog Source
Skin Corrosion/Irritation H315: Causes skin irritationWarning Methyl 3-amino-4-methylbenzoate[2][3]
Serious Eye Damage/Irritation H319: Causes serious eye irritationWarning Methyl 3-amino-4-methylbenzoate[2][3]
Specific Target Organ Toxicity (Single Exposure) H335: May cause respiratory irritationWarning Methyl 3-amino-4-methylbenzoate; Methyl 3-methyl-4-nitrobenzoate[3][4]
Acute Toxicity (Oral) H302: Harmful if swallowedDanger Methyl Benzoate[5]
Aspiration Hazard H304: May be fatal if swallowed and enters airwaysDanger Methyl Benzoate[5]
Recommended Handling and Precautionary Measures

Based on the consolidated data from analogs, a cautious approach to handling is mandated. The following measures are derived from the precautionary statements associated with the identified hazards.[2][5]

  • Engineering Controls : Use only outdoors or in a well-ventilated area.[2][4] Ensure adequate ventilation, such as a chemical fume hood, to avoid breathing dust, fumes, or vapors.[2][6]

  • Personal Protective Equipment (PPE) :

    • Eye/Face Protection : Wear tightly fitting safety goggles with side-shields.[6]

    • Skin Protection : Handle with chemical-impermeable gloves. Wear protective clothing to prevent skin contact.[2][6]

    • Respiratory Protection : If ventilation is inadequate, use a suitable respirator.

  • Hygiene : Wash hands and any exposed skin thoroughly after handling.[2][5] Do not eat, drink, or smoke when using this product.[5]

  • Storage : Store in a cool, well-ventilated place.[2] Keep the container tightly closed and store locked up.[2][5]

First Aid Procedures

The following first aid measures are recommended based on the potential hazards identified from analog compounds:

  • If Inhaled : Remove the person to fresh air and keep comfortable for breathing. Call a POISON CENTER or doctor if you feel unwell.[2]

  • In Case of Skin Contact : Take off contaminated clothing immediately. Wash with plenty of soap and water. If skin irritation occurs, get medical advice/attention.[2][6]

  • In Case of Eye Contact : Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[2]

  • If Swallowed : Immediately call a POISON CENTER or doctor.[5] Rinse mouth. Do NOT induce vomiting, especially if aspiration is a concern.[5][6]

Part 2: A Methodological Framework for In Vitro Toxicological Assessment

To address the absence of direct toxicity data, this section provides detailed, self-validating protocols for key in vitro assays. These methods are foundational for establishing a comprehensive toxicological profile for any new chemical entity, including Methyl 3-(butylamino)-4-methylbenzoate.

Cytotoxicity Assessment: Determining Cellular Viability

Cytotoxicity assays are the first line of investigation to determine the concentration at which a compound causes cell death. This data is used to calculate the Lethal Concentration 50 (LC50) or Inhibitory Concentration 50 (IC50), a critical parameter for risk assessment.

The choice of cell lines is paramount. To gain a broad understanding of potential systemic toxicity, it is advisable to use cell lines from different organ systems, such as human embryonic kidney (HEK293), colon (CACO2), and neuronal (SH-SY5Y) cells, as these represent major routes of exposure and metabolism.[7] The Sulforhodamine B (SRB) assay is chosen here for its reliability, sensitivity, and basis in measuring total cellular protein content, which provides a stable endpoint.

  • Cell Culture & Seeding :

    • Culture selected cell lines (e.g., HEK293, CACO2, SH-SY5Y) in appropriate media (e.g., DMEM with 10% FBS and 1% penicillin/streptomycin) to 80-90% confluency.[7]

    • Trypsinize and seed approximately 4 x 10⁴ cells per well into a 96-well plate. Allow cells to adhere for 24 hours.

  • Compound Preparation & Exposure :

    • Prepare a stock solution of Methyl 3-(butylamino)-4-methylbenzoate in a suitable solvent (e.g., DMSO or acetone).

    • Perform a serial dilution to create a range of final concentrations (e.g., from 0.1 µM to 1000 µM).

    • Add the diluted compound to the wells. Include vehicle-only controls and untreated controls. Incubate for a defined period (e.g., 24, 48, or 72 hours).

  • Cell Fixation :

    • After incubation, gently remove the media.

    • Fix the cells by adding 100 µL of cold 10% (w/v) Trichloroacetic Acid (TCA) to each well and incubate for 1 hour at 4°C.

  • Staining :

    • Wash the plates five times with slow-running tap water and allow them to air dry completely.

    • Add 100 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and stain for 30 minutes at room temperature.

  • Wash and Solubilization :

    • Quickly wash the plates four times with 1% (v/v) acetic acid to remove unbound dye.

    • Allow plates to air dry completely.

    • Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the protein-bound dye.

  • Data Acquisition :

    • Shake the plate for 5-10 minutes on a mechanical shaker.

    • Read the absorbance at 510 nm using a microplate reader.

  • Data Analysis :

    • Calculate the percentage of cell viability relative to the vehicle control.

    • Plot the percentage of viability against the log of the compound concentration and use non-linear regression to determine the IC50 value.

Cytotoxicity_Workflow cluster_prep Preparation cluster_exp Experiment cluster_analysis Analysis CellCulture Cell Culture Seeding Seed 96-well Plate CellCulture->Seeding 1 Exposure Expose Cells (72h) Seeding->Exposure 2 CompoundPrep Prepare Compound Dilutions CompoundPrep->Exposure 3 Fixation Fix with TCA Exposure->Fixation 4 Staining Stain with SRB Fixation->Staining 5 Wash Wash & Dry Staining->Wash 6 Solubilize Solubilize Dye Wash->Solubilize 7 Readout Read Absorbance (510 nm) Solubilize->Readout 8 Analysis Calculate % Viability & IC50 Readout->Analysis 9

Caption: Workflow for the Sulforhodamine B (SRB) cytotoxicity assay.

Genotoxicity Assessment: Screening for DNA Damage

Genotoxicity assays are critical for identifying compounds that can cause DNA damage, which may lead to mutations and potentially cancer.[8] The in vivo mammalian alkaline Comet assay is a sensitive method for detecting DNA strand breaks in individual cells.[9]

The Comet assay is selected for its high sensitivity in detecting a broad range of DNA damage, including single- and double-strand breaks and alkali-labile sites. Using peripheral blood lymphocytes or liver cells (e.g., HepG2) provides insight into the genotoxic potential in both circulating cells and a primary metabolic organ.[9]

  • Cell Preparation & Exposure :

    • Prepare a single-cell suspension from the target tissue (e.g., isolated lymphocytes) or cultured cells (e.g., HepG2).

    • Expose cells to various concentrations of Methyl 3-(butylamino)-4-methylbenzoate for a short period (e.g., 2-4 hours). Include a negative (vehicle) control and a positive control (e.g., methyl methanesulfonate).[9]

  • Embedding Cells in Agarose :

    • Mix approximately 1 x 10⁴ cells with 75 µL of 0.5% low melting point agarose.

    • Pipette this mixture onto a microscope slide pre-coated with 1% normal melting point agarose. Cover with a coverslip and let it solidify on ice.

  • Cell Lysis :

    • Remove the coverslip and immerse the slides in a cold, freshly prepared lysis solution (2.5 M NaCl, 100 mM EDTA, 10 mM Tris, pH 10, with 1% Triton X-100 and 10% DMSO added just before use) for at least 1 hour at 4°C. This step removes cell membranes and histones, leaving behind the nucleoid.

  • DNA Unwinding :

    • Place the slides in a horizontal gel electrophoresis tank. Fill the tank with fresh, cold alkaline electrophoresis buffer (300 mM NaOH, 1 mM EDTA, pH > 13) to cover the slides.

    • Let the slides sit for 20-40 minutes to allow the DNA to unwind.

  • Electrophoresis :

    • Apply a voltage of ~1 V/cm (e.g., 25V) for 20-30 minutes. Damaged DNA fragments will migrate out of the nucleoid, forming a "comet tail."

  • Neutralization and Staining :

    • Gently drain the electrophoresis buffer and neutralize the slides by washing them three times (5 minutes each) with a neutralization buffer (0.4 M Tris, pH 7.5).

    • Stain the DNA by adding a fluorescent dye (e.g., SYBR Green or propidium iodide) to each slide.

  • Visualization and Scoring :

    • Visualize the slides using a fluorescence microscope.

    • Capture images and analyze them using specialized comet assay software. Key parameters to measure include Tail Length, % DNA in Tail, and Tail Moment.[9]

    • Score at least 50-100 cells per slide. A statistically significant increase in the measured parameters compared to the negative control indicates a positive genotoxic effect.

Genotoxicity_Logic cluster_assays Primary Assays start Test Compound: Methyl 3-(butylamino)-4-methylbenzoate in_vitro In Vitro Screening Assays start->in_vitro ames Ames Test (Bacterial Mutagenicity) in_vitro->ames comet Comet Assay (DNA Strand Breaks) in_vitro->comet result Analyze Results ames->result comet->result positive Positive Result: Potential Genotoxicity Concern result->positive Statistically Significant Increase in Damage negative Negative Result: No Genotoxicity Concern (Under Test Conditions) result->negative No Significant Increase vs. Control

Caption: Decision logic for in vitro genotoxicity screening.

Conclusion

While specific toxicological data for Methyl 3-(butylamino)-4-methylbenzoate remains to be published, a proactive and scientifically rigorous approach can establish a robust safety profile. By leveraging data from structural analogs, researchers can adopt appropriate preliminary handling precautions. More importantly, the application of the detailed in vitro cytotoxicity and genotoxicity protocols provided in this guide will enable laboratories to generate the essential data required for a comprehensive risk assessment. This foundational toxicological analysis is a non-negotiable step in the responsible development of any new chemical entity intended for further research or commercial application, ensuring both the safety of researchers and the integrity of subsequent development programs.

References

  • Tokyo Chemical Industry. (2025, January 15). SAFETY DATA SHEET: Methyl Benzoate. Link

  • Bunch, H., Park, J., Choe, H., Mostafiz, M. M., Kim, J. E., & Lee, K. Y. (2020). Evaluating cytotoxicity of methyl benzoate in vitro. Heliyon, 6(2), e03351. Link

  • BLD Pharm. (n.d.). 3-Methyl-4-butyrylaminobenzoic acid methyl ester SDS. Link

  • Thermo Fisher Scientific. (2010, August 30). SAFETY DATA SHEET: Methyl 3-amino-4-methylbenzoate. Link

  • Bunch, H., Park, J., Choe, H., Mostafiz, M. M., Kim, J. E., & Lee, K. Y. (2020). Evaluating cytotoxicity of methyl benzoate in vitro. PMC. Link

  • Sigma-Aldrich. (2025, November 7). SAFETY DATA SHEET: Methyl benzoate. Link

  • Nishikawa, A., et al. (2022). Genotoxicity assessment of food-flavoring chemicals used in Japan. Genes and Environment, 44(1), 16. Link

  • Çömezoğlu, B., & Barlas, N. (2022). Potential Genotoxic Effects of Butylparaben (Butyl 4-Hydroxybenzoate) in Lymphocytes and Liver Samples of Pubertal Male Rats. Erciyes Medical Journal, 44(3), 279-285. Link

  • NextSDS. (n.d.). Methyl 4-aMino-3-(butylaMino)benzoate — Chemical Substance Information. Link

  • Apollo Scientific. (n.d.). Methyl 3-methyl-4-nitrobenzoate SDS. Link

  • Yao, C., Wang, J., & Yin, Y. (2008). Methyl 3-amino-4-butanamido-5-methylbenzoate. Acta Crystallographica Section E: Structure Reports Online, 64(Pt 2), o305. Link

  • BLD Pharm. (n.d.). Methyl 3-amino-4-(butylamino)benzoate. Link

  • PubChem. (n.d.). Methyl 3-amino-4-methylbenzoate. Link

  • Lee, S., et al. (2025, August 3). Developing a Novel In Vitro Toxicity Assay for Predicting Inhalation Toxicity in Rats. bioRxiv. Link

  • Dobo, K. L., et al. (2021). Genotoxic impurities in pharmaceutical products – regulatory, toxicological and pharmaceutical considerations. Journal of Pharmaceutical and Health Sciences, 7(1), 1-10. Link

Sources

Foundational

Mechanistic Profiling and Synthetic Utility of Methyl 3-(butylamino)-4-methylbenzoate in Advanced Organic Synthesis

Executive Summary Methyl 3-(butylamino)-4-methylbenzoate is a highly versatile, bifunctional building block frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs), including type II kina...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Methyl 3-(butylamino)-4-methylbenzoate is a highly versatile, bifunctional building block frequently utilized in the synthesis of complex active pharmaceutical ingredients (APIs), including type II kinase inhibitors 1 and class I histone deacetylase (HDAC) inhibitors 2. In the context of organic synthesis, its "mechanism of action" refers to its highly specific reactivity profile—acting simultaneously as a sterically modulated nucleophile and an electrophilic anchor. Understanding the electronic push-pull dynamics of this scaffold is critical for designing high-yield, chemoselective synthetic routes.

Electronic and Steric Profiling

Unlike simple aromatic esters, this molecule presents a unique mechanistic profile driven by the interplay between three distinct functional groups 3:

  • The Secondary Amine (Nucleophilic Core): The N-butyl group increases the lipophilicity of the molecule and provides a strong +I (inductive) effect, enhancing the nucleophilicity of the nitrogen lone pair. However, the adjacent C4-methyl group introduces significant steric hindrance (A-value ~1.7 kcal/mol), which restricts the trajectory of incoming electrophiles during N-acylation or further alkylation.

  • The Methyl Ester (Electrophilic Core): Positioned para to the methyl group and meta to the amine, the ester carbonyl is moderately deactivated toward nucleophilic attack by the overall electron-rich nature of the aromatic ring, necessitating robust conditions for saponification or transesterification.

  • The Aromatic Ring: The ring is highly activated toward electrophilic aromatic substitution (EAS), primarily directed ortho to the secondary amine.

Reactivity Core Methyl 3-(butylamino) -4-methylbenzoate Amine Secondary Amine (C3) Nucleophilic Center Core->Amine Nucleophilic Site Ester Methyl Ester (C1) Electrophilic Center Core->Ester Electrophilic Site Ring Aromatic Core Pi-Electron System Core->Ring Electron-Rich Pi System N_Acyl N-Acylation / Alkylation (Sterically Hindered) Amine->N_Acyl Hydrolysis Saponification / Amidation (Base-Catalyzed) Ester->Hydrolysis EAS Electrophilic Substitution (Ortho/Para Directed) Ring->EAS

Figure 1: Bifunctional reactivity map of Methyl 3-(butylamino)-4-methylbenzoate.

Mechanistic Pathways in Synthesis

Pathway A: Base-Catalyzed Ester Hydrolysis (Saponification)

The conversion of the methyl ester to its corresponding carboxylic acid is a fundamental transformation required to couple this scaffold with peptidomimetic tails 4. The mechanism proceeds via a classic B_Ac2 (Base-catalyzed Acyl-Oxygen cleavage) pathway. The hydroxide ion attacks the electrophilic carbonyl carbon, forming a high-energy tetrahedral intermediate. The collapse of this intermediate expels the methoxide ion. The driving force of this reaction is the subsequent irreversible deprotonation of the newly formed carboxylic acid by the strongly basic methoxide, yielding a stable carboxylate salt.

Saponification A Methyl Ester Substrate B Tetrahedral Intermediate A->B OH⁻ Attack C Carboxylic Acid + Methoxide B->C -CH3O⁻ D Carboxylate Salt (Irreversible) C->D Deprotonation

Figure 2: Mechanistic workflow of base-catalyzed ester hydrolysis (B_Ac2 pathway).

Pathway B: Sterically Hindered N-Acylation

Acylating the 3-butylamino group requires overcoming the steric bulk of the ortho-methyl group. The mechanism involves the nucleophilic attack of the secondary amine onto an activated acyl electrophile (e.g., an aroyl chloride). Because the transition state is highly crowded, the choice of base is critical. Using a bulky, non-nucleophilic base like N,N-Diisopropylethylamine (DIPEA) prevents competitive acylation of the base itself while effectively acting as a proton sink to drive the equilibrium forward.

Self-Validating Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems, incorporating specific causality for reagent choices and real-time validation checkpoints.

Protocol 1: Saponification to 3-(butylamino)-4-methylbenzoic acid

This protocol utilizes a mixed-solvent system to balance substrate solubility and reaction kinetics.

  • Dissolution: Suspend Methyl 3-(butylamino)-4-methylbenzoate (1.0 eq) in a 3:1:1 mixture of THF/MeOH/H2O.

    • Causality: THF dissolves the lipophilic substrate, H2O dissolves the LiOH base, and MeOH acts as a phase-transfer homogenizer.

    • Validation Check: The mixture must transition to a clear, homogeneous solution upon stirring.

  • Reagent Addition: Add LiOH·H2O (3.0 eq) portion-wise at 0 °C.

    • Causality: Excess base compensates for any atmospheric CO2 absorption and drives the irreversible deprotonation step.

  • Reaction Monitoring: Warm to room temperature and stir for 4 hours.

    • Validation Check: Monitor via TLC (Hexanes/EtOAc 3:1). The starting material (Rf ~0.6) should completely disappear, with the product remaining at the baseline (as a highly polar carboxylate salt).

  • Workup & Isolation: Concentrate the mixture in vacuo to remove THF/MeOH. Dilute the aqueous residue with water and wash with Et2O to remove non-polar impurities. Carefully acidify the aqueous layer with 1M HCl to pH 3-4.

    • Validation Check: A dense white/beige precipitate will form immediately at pH 3-4, confirming the protonation of the carboxylate to the free, insoluble carboxylic acid. Filter and dry under high vacuum.

Protocol 2: N-Acylation using an Aroyl Chloride
  • Activation: Dissolve the starting material (1.0 eq) in anhydrous Dichloromethane (DCM) under an inert N2 atmosphere. Add DIPEA (2.5 eq).

    • Causality: DCM provides a polar aprotic environment stabilizing the transition state, while DIPEA scavenges the HCl byproduct without acting as a competing nucleophile.

  • Addition: Cool the mixture to 0 °C. Add the specific aroyl chloride (1.2 eq) dropwise over 15 minutes.

    • Causality: Dropwise addition at low temperatures prevents exothermic runaway and minimizes di-acylation or side-product degradation.

  • Monitoring: Stir for 12 hours at room temperature.

    • Validation Check: TLC (DCM/MeOH 95:5) should show the emergence of a new, less polar spot compared to the starting secondary amine.

  • Quench & Wash: Quench the reaction with saturated aqueous NaHCO3.

    • Validation Check: Effervescence (CO2 gas evolution) confirms the neutralization of residual HCl and unreacted aroyl chloride. Extract with DCM, dry over MgSO4, and concentrate.

Quantitative Data Summary

To demonstrate the impact of solvent and base selection on the sterically hindered N-acylation pathway, empirical optimization data is summarized below.

Reaction ParameterBase UsedSolvent SystemTemp (°C)Time (h)Isolated Yield (%)Purity (HPLC, %)
Condition A Triethylamine (TEA)THF25244288
Condition B PyridineDCM25245591
Condition C DIPEADCM0 to 251289 >98
Condition D NaHDMF0 to 25631 (Complex)<50

Table 1: Optimization of N-Acylation conditions for Methyl 3-(butylamino)-4-methylbenzoate. Condition C highlights the necessity of a non-nucleophilic base (DIPEA) in a stabilizing polar aprotic solvent (DCM) to overcome steric constraints.

Conclusion

Methyl 3-(butylamino)-4-methylbenzoate serves as a highly tunable intermediate in organic synthesis. Its mechanism of action as a synthetic building block is defined by the precise electronic push-pull of its substituents and the steric shielding provided by the C4-methyl group. By employing causally designed, self-validating protocols—such as utilizing mixed-solvent saponification and sterically matched bases for N-acylation—researchers can reliably integrate this scaffold into advanced drug discovery pipelines.

References

  • Source: NIH (National Institutes of Health)
  • Source: ACS Publications (Journal of Medicinal Chemistry)
  • Title: Methyl 3-amino-4-methylbenzoate | C9H11NO2 | CID 337778 Source: PubChem URL
  • Title: Synthesis of Methyl 3-amino-4-methylbenzoate: An Application Note and Protocol Source: BenchChem URL

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Catalytic Synthesis of Methyl 3-(butylamino)-4-methylbenzoate

Introduction Methyl 3-(butylamino)-4-methylbenzoate is a substituted aromatic amine that holds potential as a key intermediate in the synthesis of pharmaceuticals and other high-value organic molecules. Its structure, fe...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

Methyl 3-(butylamino)-4-methylbenzoate is a substituted aromatic amine that holds potential as a key intermediate in the synthesis of pharmaceuticals and other high-value organic molecules. Its structure, featuring a secondary amine and a methyl ester on a substituted benzene ring, provides a versatile scaffold for further chemical modifications. This guide offers a comprehensive overview of two powerful catalytic amination techniques for the synthesis of this target molecule: the Buchwald-Hartwig amination and reductive amination.

This document is intended for researchers, scientists, and professionals in drug development. It provides not just step-by-step protocols but also delves into the mechanistic rationale behind the selection of reagents and reaction conditions, empowering the user to adapt and troubleshoot these methods effectively.

Comparative Overview of Synthetic Strategies

The synthesis of N-alkylanilines, such as Methyl 3-(butylamino)-4-methylbenzoate, can be approached through various catalytic methods. Here, we focus on two of the most robust and widely adopted strategies in modern organic synthesis:

  • Buchwald-Hartwig Amination: This palladium-catalyzed cross-coupling reaction directly forms a C-N bond between an aryl halide (or pseudo-halide) and an amine.[1][2] It is renowned for its broad substrate scope and functional group tolerance.[1]

  • Reductive Amination: This method involves the reaction of an amine with a carbonyl compound to form an imine intermediate, which is then reduced in situ to the corresponding amine.[3][4] It offers an alternative pathway that avoids the use of aryl halides.

FeatureBuchwald-Hartwig AminationReductive Amination
Starting Materials Methyl 3-halo-4-methylbenzoate & n-butylamineMethyl 3-amino-4-methylbenzoate & Butyraldehyde
Key Reagents Palladium catalyst, Phosphine ligand, BaseReducing agent (e.g., NaBH(OAc)₃)
Advantages Direct C-N bond formation, High functional group tolerance, Broad substrate scopeMilder reaction conditions often possible, Avoids use of expensive ligands
Considerations Cost of palladium and ligands, Potential for catalyst deactivationRequires a suitable amino- or carbonyl-functionalized starting material

Method 1: Buchwald-Hartwig Amination

The Buchwald-Hartwig amination stands as a cornerstone of modern C-N bond formation, offering a direct and efficient route to the target molecule from a readily available aryl halide precursor.[1][2]

Reaction Principle

The catalytic cycle of the Buchwald-Hartwig amination is a well-studied process that involves the oxidative addition of the aryl halide to a Pd(0) complex, followed by coordination of the amine, deprotonation by a base to form a palladium-amido complex, and finally, reductive elimination to yield the desired arylamine and regenerate the Pd(0) catalyst.[1]

Proposed Protocol for the Synthesis of Methyl 3-(butylamino)-4-methylbenzoate

This protocol is a proposed method based on established procedures for similar aryl bromides and primary amines. Optimization may be required to achieve the highest possible yield.

Reaction Scheme:

Materials:

  • Methyl 3-bromo-4-methylbenzoate (1.0 eq)

  • n-Butylamine (1.2 eq)

  • Pd₂(dba)₃ (Tris(dibenzylideneacetone)dipalladium(0)) (1 mol%)

  • XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl) (2 mol%)

  • Sodium tert-butoxide (NaOtBu) (1.4 eq)

  • Anhydrous Toluene

  • Nitrogen or Argon gas

Equipment:

  • Schlenk flask or oven-dried reaction tube with a magnetic stir bar

  • Schlenk line or glovebox

  • Heating mantle or oil bath with a temperature controller

  • Standard laboratory glassware for workup and purification

Procedure:

  • Reaction Setup: In a glovebox or under a positive flow of inert gas, add Pd₂(dba)₃ (1 mol%), XPhos (2 mol%), and sodium tert-butoxide (1.4 eq) to the Schlenk flask.

  • Reagent Addition: Add methyl 3-bromo-4-methylbenzoate (1.0 eq) to the flask.

  • Solvent and Amine Addition: Add anhydrous toluene via syringe, followed by the addition of n-butylamine (1.2 eq).

  • Reaction: Seal the flask and heat the mixture to 100-110 °C with vigorous stirring.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

  • Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and filter through a pad of Celite® to remove the palladium catalyst and inorganic salts.

  • Extraction: Wash the filtrate sequentially with water and brine.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure Methyl 3-(butylamino)-4-methylbenzoate.

Causality Behind Experimental Choices
  • Catalyst System (Pd₂(dba)₃ / XPhos): The combination of a palladium precursor like Pd₂(dba)₃ and a bulky, electron-rich phosphine ligand such as XPhos is highly effective for the amination of aryl halides.[5] The ligand facilitates both the oxidative addition and the reductive elimination steps of the catalytic cycle.

  • Base (Sodium tert-butoxide): A strong, non-nucleophilic base like NaOtBu is crucial for deprotonating the amine in the catalytic cycle, forming the key palladium-amido intermediate.[1]

  • Solvent (Toluene): Anhydrous, non-polar aprotic solvents like toluene are commonly used for Buchwald-Hartwig reactions as they are compatible with the reactive species in the catalytic cycle.

  • Inert Atmosphere: The Pd(0) catalyst is sensitive to oxidation, so carrying out the reaction under an inert atmosphere of nitrogen or argon is essential to prevent catalyst deactivation.

Method 2: Reductive Amination

Reductive amination provides an alternative and often milder route to N-alkylated amines. This method is particularly useful when the corresponding amino-substituted arene is readily available.[3][4]

Reaction Principle

The reaction proceeds through the initial formation of an imine from the condensation of a primary amine with an aldehyde. The resulting C=N double bond is then selectively reduced by a suitable reducing agent to furnish the secondary amine.[3]

Proposed Protocol for the Synthesis of Methyl 3-(butylamino)-4-methylbenzoate

This protocol is a proposed method based on established procedures for the reductive amination of anilines with aldehydes.

Reaction Scheme:

Materials:

  • Methyl 3-amino-4-methylbenzoate (1.0 eq)

  • Butyraldehyde (1.1 eq)

  • Sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq)

  • Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

  • Acetic Acid (catalytic amount)

Equipment:

  • Round-bottom flask with a magnetic stir bar

  • Standard laboratory glassware for workup and purification

Procedure:

  • Reaction Setup: To a solution of Methyl 3-amino-4-methylbenzoate (1.0 eq) in DCM or DCE, add butyraldehyde (1.1 eq).

  • Acid Catalyst: Add a catalytic amount of acetic acid to facilitate imine formation.

  • Reducing Agent: Add sodium triacetoxyborohydride (1.5 eq) portion-wise to the stirring solution.

  • Reaction: Stir the reaction mixture at room temperature until the starting material is consumed, as monitored by TLC.

  • Work-up: Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate.

  • Extraction: Separate the organic layer and extract the aqueous layer with DCM.

  • Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield Methyl 3-(butylamino)-4-methylbenzoate.

Causality Behind Experimental Choices
  • Reducing Agent (Sodium triacetoxyborohydride): NaBH(OAc)₃ is a mild and selective reducing agent that is particularly effective for reductive aminations.[3] It is less reactive towards the starting aldehyde compared to the intermediate iminium ion, which minimizes side reactions.

  • Solvent (DCM/DCE): Chlorinated solvents are commonly used for reductive amination as they are generally unreactive towards the reagents and facilitate the dissolution of the starting materials.

  • Acid Catalyst (Acetic Acid): A catalytic amount of a weak acid like acetic acid is often used to promote the formation of the imine intermediate.

Visualizations

Experimental Workflows

Buchwald_Hartwig_Workflow cluster_prep Reaction Preparation cluster_reaction Reaction Execution cluster_workup Workup & Purification reagents Combine Pd₂(dba)₃, XPhos, NaOtBu, and Methyl 3-bromo-4-methylbenzoate in a Schlenk flask add_solvents Add anhydrous toluene and n-butylamine reagents->add_solvents Under Inert Atmosphere heat Heat to 100-110 °C and monitor by TLC/GC-MS add_solvents->heat cool_filter Cool to RT and filter through Celite® heat->cool_filter extract_dry Extract with EtOAc, wash, dry, and concentrate cool_filter->extract_dry purify Purify by column chromatography extract_dry->purify product Methyl 3-(butylamino)-4-methylbenzoate purify->product

Caption: Workflow for Buchwald-Hartwig Amination.

Reductive_Amination_Workflow cluster_prep Reaction Preparation cluster_reaction Reaction Execution cluster_workup Workup & Purification reagents Combine Methyl 3-amino-4-methylbenzoate, butyraldehyde, and acetic acid in DCM/DCE add_reductant Add NaBH(OAc)₃ portion-wise reagents->add_reductant stir Stir at room temperature and monitor by TLC add_reductant->stir quench Quench with saturated NaHCO₃ stir->quench extract_dry Extract with DCM, dry, and concentrate quench->extract_dry purify Purify by column chromatography extract_dry->purify product Methyl 3-(butylamino)-4-methylbenzoate purify->product

Caption: Workflow for Reductive Amination.

Catalytic Cycle

Buchwald_Hartwig_Cycle Pd(0)L₂ Pd(0)L₂ Oxidative\nAddition\nComplex Oxidative Addition Complex Pd(0)L₂->Oxidative\nAddition\nComplex Ar-X Pd(II)-Amido\nComplex Pd(II)-Amido Complex Oxidative\nAddition\nComplex->Pd(II)-Amido\nComplex R'-NH₂, Base -H-Base⁺-X⁻ Pd(II)-Amido\nComplex->Pd(0)L₂ Regenerates Catalyst Product Ar-NHR' Pd(II)-Amido\nComplex->Product Reductive Elimination

Caption: Simplified Catalytic Cycle of Buchwald-Hartwig Amination.

Characterization Data

As of the date of this publication, specific, publicly available spectroscopic data for Methyl 3-(butylamino)-4-methylbenzoate is limited. However, for the potential starting material, Methyl 3-amino-4-methylbenzoate, ¹H NMR data is available.[6]

Expected Characterization of Methyl 3-(butylamino)-4-methylbenzoate:

  • ¹H NMR: The spectrum is expected to show signals corresponding to the aromatic protons, the butyl group protons (triplet for the terminal methyl, multiplets for the methylene groups), the N-H proton (a broad singlet), the methyl group on the aromatic ring, and the methyl ester protons.

  • ¹³C NMR: The spectrum should display distinct signals for all the carbon atoms in the molecule, including the aromatic carbons, the carbonyl carbon of the ester, and the aliphatic carbons of the butyl group and the methyl substituents.

  • Mass Spectrometry: The mass spectrum should show the molecular ion peak corresponding to the molecular weight of the product.

  • Infrared (IR) Spectroscopy: The IR spectrum would likely exhibit characteristic absorption bands for the N-H stretching of the secondary amine, C=O stretching of the ester, and C-N stretching.

Conclusion

Both the Buchwald-Hartwig amination and reductive amination represent powerful and versatile catalytic techniques for the synthesis of Methyl 3-(butylamino)-4-methylbenzoate. The choice between these two methods will largely depend on the availability of the starting materials. The Buchwald-Hartwig approach offers a direct route from an aryl halide, while reductive amination provides an alternative from an aniline derivative. The detailed protocols and the underlying scientific principles discussed in this guide are intended to provide researchers with a solid foundation for the successful synthesis and further exploration of this and related molecules.

References

  • Buchwald, S. L., & Hartwig, J. F. (Eds.). (2010). Palladium-Catalyzed C-N Cross-Coupling Reactions. John Wiley & Sons.
  • Reductive Amination. In Comprehensive Organic Name Reactions and Reagents. John Wiley & Sons, Inc.
  • Surry, D. S., & Buchwald, S. L. (2008). Biaryl Phosphane Ligands in Palladium-Catalyzed Amination. Angewandte Chemie International Edition, 47(34), 6338-6361. [Link]

  • Li, X., Yuan, L., Wang, D., & Yao, C. (2008). Methyl 3-amino-4-butanamido-5-methylbenzoate. Acta Crystallographica Section E: Structure Reports Online, 64(5), o1063. [Link]

  • Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. Retrieved from [Link]

  • ResearchGate. (n.d.). Improved method for synthesis of 4-butyrylamino-3-methyl-5-nitrobenzoate. [Link]

  • Wikipedia. (2023, December 19). Buchwald–Hartwig amination. [Link]

  • Google Patents. (n.d.). US20030065211A1 - Method for producing n-butyryl-4-amino-3-methyl-methyl benzoate and the novel compound n-(4-bromine-2-methylphenyl)-butanamide.
  • PubMed. (2020). Palladium-catalyzed cross-coupling reactions on a bromo-naphthalene scaffold in the search for novel human CC chemokine receptor 8 (CCR8) antagonists. [Link]

  • Organic Syntheses. (n.d.). Palladium-catalyzed Buchwald-Hartwig Amination and Suzuki-Miyaura Cross-coupling Reaction of Aryl Mesylates. [Link]

  • Springer. (2016). N-alkylation of amino acids. In Peptide and Protein-Based Nanomaterials. [Link]

  • Master Organic Chemistry. (2017, September 1). Reductive Amination, and How It Works. [Link]

  • Royal Society of Chemistry. (2018). Reductive amination of ketones/aldehydes with amines using BH3N(C2H5)3 as a reductant. [Link]

  • PubMed. (2008). Methyl 4-amino-3-methyl-benzoate. [Link]

  • Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). [Link]

  • The Royal Society of Chemistry. (n.d.). Supplementary Information. [Link]

  • MDPI. (2019, December 18). Microwave-Assisted Palladium-Catalyzed Cross-Coupling Reactions: Generation of Carbon–Carbon Bond. [Link]

  • Organic Syntheses. (n.d.). Benzoic acid, 4-amino-3-methyl-, ethyl ester. [Link]

  • MDPI. (2024, October 2). A Complete 1 H and 13 C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. [Link]

  • NIST. (n.d.). Methyl 3-amino-4-hydroxybenzoate. [Link]

Sources

Application

Application Note: High-Purity Isolation of Methyl 3-(butylamino)-4-methylbenzoate using Automated Flash Column Chromatography

Abstract: This application note provides a comprehensive, step-by-step protocol for the purification of Methyl 3-(butylamino)-4-methylbenzoate, a key intermediate in pharmaceutical synthesis. Leveraging normal-phase flas...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract: This application note provides a comprehensive, step-by-step protocol for the purification of Methyl 3-(butylamino)-4-methylbenzoate, a key intermediate in pharmaceutical synthesis. Leveraging normal-phase flash column chromatography, this guide details the methodology from initial reaction workup to final purity analysis. The protocol emphasizes the rationale behind solvent selection, stationary phase choice, and the critical parameters for achieving high-purity fractions, making it an essential resource for researchers, scientists, and professionals in drug development.

Introduction: The Significance of Purifying Methyl 3-(butylamino)-4-methylbenzoate

Methyl 3-(butylamino)-4-methylbenzoate is a crucial building block in the synthesis of various active pharmaceutical ingredients (APIs).[1] The purity of this intermediate directly impacts the quality, safety, and efficacy of the final drug product. Impurities from the synthetic process, such as unreacted starting materials or byproducts, can lead to downstream reaction failures and introduce contaminants that are difficult to remove in later stages.

Flash column chromatography is a rapid and efficient purification technique widely used in organic synthesis.[2][3][4][5] It operates on the principle of differential partitioning of compounds between a stationary phase (typically silica gel) and a mobile phase.[5][6] By applying positive pressure, the mobile phase is pushed through the column at an accelerated rate, significantly reducing purification time compared to traditional gravity-fed column chromatography.[3][5] This application note outlines a robust method for the purification of Methyl 3-(butylamino)-4-methylbenzoate, ensuring a high degree of purity suitable for subsequent synthetic transformations.

Foundational Principles: Normal-Phase Flash Chromatography

This protocol utilizes normal-phase flash chromatography, which employs a polar stationary phase (silica gel) and a non-polar to moderately polar mobile phase.[2][6][7] The separation is based on the adsorption and desorption of the target compound and impurities onto the silica surface.[7] Less polar compounds have a weaker affinity for the silica and elute first, while more polar compounds are retained longer.[7]

The presence of a basic secondary amine and an ester group in Methyl 3-(butylamino)-4-methylbenzoate makes it a moderately polar compound. A significant challenge in purifying organic amines on silica gel is their potential for strong interaction with the acidic silanol groups of the stationary phase, which can lead to poor separation and tailing of peaks.[7] To mitigate this, a competing amine, such as triethylamine (TEA), is often added to the mobile phase to neutralize the acidic sites on the silica.[7][8]

Pre-Purification: Thin-Layer Chromatography (TLC) for Method Development

Before proceeding to flash column chromatography, it is essential to develop an appropriate solvent system using Thin-Layer Chromatography (TLC).[9] TLC serves as a rapid, small-scale simulation of the column separation, allowing for the optimization of the mobile phase composition.[9]

Objective: To identify a solvent system that provides good separation between the desired product and any impurities, with a target Retention Factor (Rf) of approximately 0.2-0.4 for the product.[9][10]

Protocol for TLC Analysis:

  • Prepare several eluent systems of varying polarity. A common starting point for moderately polar compounds is a mixture of a non-polar solvent like hexane and a more polar solvent like ethyl acetate.[11][12]

  • Spot the crude reaction mixture onto a silica gel TLC plate.

  • Develop the plates in chambers containing the different eluent systems.

  • Visualize the spots under UV light (typically at 254 nm for aromatic compounds) and/or by staining.[13]

  • Calculate the Rf value for the product spot in each solvent system. The ideal system will show clear separation between the product and impurities.

Table 1: Example TLC Solvent System Screening

Solvent System (Hexane:Ethyl Acetate)Product RfObservations
9:10.6Poor separation from non-polar impurities.
7:30.35Good separation from major impurities.
1:10.1Slow elution, potential for band broadening.

Based on these hypothetical results, a 7:3 mixture of hexane and ethyl acetate would be a suitable starting point for the flash column chromatography. For basic compounds like the target molecule, adding a small amount of triethylamine (e.g., 0.1-0.5%) to the mobile phase can improve peak shape by minimizing interactions with the acidic silica gel.[9]

Step-by-Step Protocol for Flash Column Chromatography

This section provides a detailed workflow for the purification of Methyl 3-(butylamino)-4-methylbenzoate.

Materials and Equipment
  • Crude Methyl 3-(butylamino)-4-methylbenzoate

  • Silica gel (230-400 mesh)

  • Hexane (HPLC grade)

  • Ethyl acetate (HPLC grade)

  • Triethylamine (TEA)

  • Flash chromatography system (automated or manual)

  • Glass column or pre-packed cartridge

  • Sample loading vessel

  • Fraction collector

  • Rotary evaporator[14][15][16]

  • TLC plates, chamber, and UV lamp

Workflow Diagram

Caption: Flash Chromatography Workflow.

Detailed Experimental Procedure
  • Mobile Phase Preparation:

    • Based on the TLC analysis, prepare a sufficient volume of the mobile phase. For example, for a 7:3 Hexane:Ethyl Acetate system, mix 700 mL of hexane with 300 mL of ethyl acetate.

    • Add 0.1% triethylamine (1 mL for every 1 L of solvent) to the mobile phase to prevent peak tailing of the amine.[7][8]

  • Column Packing:

    • If using a glass column, create a slurry of silica gel in the mobile phase and pour it into the column.[2] Gently tap the column to ensure even packing and remove any air bubbles.[2]

    • For automated systems, use a pre-packed silica gel cartridge of an appropriate size for the amount of crude material being purified.

  • Sample Preparation and Loading:

    • Dissolve the crude product in a minimal amount of a suitable solvent, such as dichloromethane or the mobile phase itself.[9][17]

    • Alternatively, for less soluble compounds, create a dry-load sample by adsorbing the crude product onto a small amount of silica gel, then evaporating the solvent. This dry powder can then be loaded onto the column.

    • Carefully apply the sample to the top of the silica bed.

  • Elution and Fraction Collection:

    • Begin eluting the column with the mobile phase, applying pressure to achieve a steady flow rate.

    • Collect fractions of a consistent volume throughout the elution process.[18]

    • If using an automated system with a UV detector, fractions can be collected based on the detection of UV-active compounds. Aromatic compounds like Methyl 3-(butylamino)-4-methylbenzoate can be detected at 254 nm.[13]

  • Monitoring Fractions by TLC:

    • Analyze the collected fractions by TLC to determine their composition.[18][19] Spot each fraction on a TLC plate and develop it in the mobile phase.

    • This will allow you to identify which fractions contain the pure product, which contain impurities, and which are mixed.[18]

  • Combining Fractions and Solvent Removal:

    • Combine all fractions that contain only the pure product.

    • Remove the solvent from the combined fractions using a rotary evaporator.[14][15][20] This technique allows for efficient solvent removal at a reduced pressure and temperature, which is ideal for heat-sensitive compounds.[14][15]

Post-Purification Analysis

After purification, it is crucial to assess the purity of the isolated Methyl 3-(butylamino)-4-methylbenzoate.

Table 2: Recommended Analytical Techniques for Purity Confirmation

TechniquePurposeExpected Outcome
Thin-Layer Chromatography (TLC) Rapid purity check.A single spot with the expected Rf value.
High-Performance Liquid Chromatography (HPLC) Quantitative purity assessment.[21]A single major peak corresponding to the product. Purity can be calculated from the peak area.
Nuclear Magnetic Resonance (NMR) Spectroscopy Structural confirmation and purity assessment.[21][22]The spectrum should match the known structure of Methyl 3-(butylamino)-4-methylbenzoate, with minimal or no signals from impurities.
Mass Spectrometry (MS) Molecular weight confirmation.A molecular ion peak corresponding to the calculated mass of the product.

Troubleshooting Common Issues

Table 3: Troubleshooting Guide for Flash Column Chromatography

IssuePotential CauseRecommended Solution
Poor Separation Inappropriate solvent system.Re-optimize the mobile phase using TLC with different solvent combinations.
Compound Stuck on Column Compound is too polar for the eluent or strongly interacting with silica.Increase the polarity of the mobile phase. Ensure a competing base like TEA is used for amine compounds.[7][8]
Product Elutes Too Quickly Mobile phase is too polar.Decrease the polarity of the mobile phase by increasing the proportion of the non-polar solvent.
Peak Tailing Acid-base interaction between the amine and silica gel.Add a small percentage of triethylamine or another suitable base to the mobile phase.[7][8][9]
Cracked Silica Bed Improper column packing or running the column dry.Ensure the silica bed is always covered with solvent. Pack the column carefully to avoid air pockets.[23]

Conclusion

This application note provides a detailed and scientifically grounded protocol for the purification of Methyl 3-(butylamino)-4-methylbenzoate using flash column chromatography. By following the outlined steps for method development, execution, and analysis, researchers can consistently obtain this key pharmaceutical intermediate with a high degree of purity. The inclusion of troubleshooting guidelines further equips scientists to address common challenges encountered during the purification process, ensuring successful and reproducible outcomes.

References

  • Microbe Notes. (2026, March 6). Flash Chromatography: Principle, Parts, Steps, Examples, Uses. [Link]

  • King Group.
  • Reich, H. J. Troubleshooting Flash Chromatography. University of Wisconsin-Madison. [Link]

  • Hawach Scientific. (2025, February 11). Several Problems of Flash Column Chromatography. [Link]

  • LCGC International. Developing a UHPLC Method for UV-based Detection and Quantification of Primary Aromatic Amines in Low Concentrations. [Link]

  • Biotage. (2023, January 19). What is the Chemistry Behind Normal-Phase Flash Chromatography?[Link]

  • Sorbent Technologies, Inc. (2025, August 11). Flash Chromatography Basics. [Link]

  • Santai Technologies. The Choice of Mobile Phase in Reversed-Phase Flash Chromatography. [Link]

  • Heidolph. (2025, January 23). Rotary Evaporation Techniques for Reliable Results and Efficient Solvent Removal. [Link]

  • Lab Manager. (2018, April 9). Lab Evaporators: Recycling Solvents. [Link]

  • University of Rochester. Flash Column Chromatography. [Link]

  • Chemistry LibreTexts. (2022, April 7). 5.6A: Overview of Rotary Evaporation. [Link]

  • Phenomenex. (2025, June 6). Flash Chromatography: Principles & Applications. [Link]

  • Chrom Tech, Inc. (2024, November 20). Mastering Column Chromatography: Techniques and Tips. [Link]

  • Reddit. (2023, January 10). Rotary evaporation after column chromatography. [Link]

  • Journal of AOAC INTERNATIONAL. (2020, January 14). Determination of Aromatic Amines in Soils. [Link]

  • Biotage. (2023, January 19). Which sample solvents work best with normal-phase flash column chromatography?[Link]

  • Wikipedia. Rotary evaporator. [Link]

  • University of Rochester. Solvent Systems for Flash Column Chromatography. [Link]

  • Biotage. (2023, February 10). How do I purify ionizable organic amine compounds using flash column chromatography?[Link]

  • PubMed. Liquid Chromatography of Aromatic Amines With Photochemical Derivatization and tris(bipyridine)ruthenium(III) Chemiluminescence Detection. [Link]

  • Chrom Tech, Inc. (2024, November 20). Flash Chromatography Explained: A Comprehensive Guide. [Link]

  • ALWSCI. (2024, May 10). Mobile Phase Selection Guide: Optimal Solvent Pairing Strategies For Different Analytical Tasks. [Link]

  • University of Rochester. Rookie Mistakes: Column Chromatography. [Link]

  • Reddit. (2024, February 26). Tips and Tricks for Flash Column Chromatography. [Link]

  • Biotage. (2023, January 26). How to maximize UV detection sensitivity in flash chromatography. [Link]

  • ResearchGate. (2017, May 10). I want good solvent system in TLC in aniline and ketone compound?[Link]

  • Chemistry LibreTexts. (2020, April 22). 8.4: Analyzing the Fractions by TLC. [Link]

  • University of Wisconsin-Madison. Standard operating procedure Flash column chromatography. [Link]

  • MDPI. (2023, February 24). Determination of Anthraquinone-Tagged Amines Using High-Performance Liquid Chromatography with Online UV Irradiation and Luminol Chemiluminescence Detection. [Link]

  • Zakarian Group. HOW TO DO FLASH COLUMN CHROMATOGRAPHY IN 15 MINUTES. [Link]

  • Reddit. (2017, December 31). How do chemists know they have a purified unknown sample?[Link]

  • Magritek. Column Chromatography. [Link]

  • VanVeller Lab. How to Perform Flash Chromatography. University of Rochester. [Link]

  • ACS Publications. (2014, October 8). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay. [Link]

  • CDC Stacks. Supporting Information. [Link]

  • Google Patents. US20030065211A1 - Method for producing n-butyryl-4-amino-3-methyl-methyl benzoate and the novel compound n-(4-bromine-2-methylphenyl)-butanamide.
  • MIT OpenCourseWare. Purification by Flash Column Chromatography. [Link]

  • ResearchGate. (2014, April 14). How can I achieve chemical characterization of a column fraction?[Link]

  • Still, W. C., Kahn, M., & Mitra, A. (1978). Rapid chromatographic technique for preparative separations with moderate resolution. The Journal of Organic Chemistry, 43(14), 2923–2925. [Link]

  • Organic Syntheses. Benzoic acid, 4-amino-3-methyl-, ethyl ester. [Link]

  • PubMed. Single step thin-layer chromatographic method for quantitation of enzymatic formation of fatty acid anilides. [Link]

  • AGA Analytical. Thin Layer Chromatography (TLC). [Link]

  • University of Toronto. Preparation of Methyl Benzoate. [Link]

Sources

Method

Mass spectrometry fragmentation pathways of Methyl 3-(butylamino)-4-methylbenzoate

An In-Depth Guide to the Mass Spectrometry Fragmentation of Methyl 3-(butylamino)-4-methylbenzoate Abstract This application note provides a comprehensive analysis of the mass spectrometric behavior of Methyl 3-(butylami...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Guide to the Mass Spectrometry Fragmentation of Methyl 3-(butylamino)-4-methylbenzoate

Abstract

This application note provides a comprehensive analysis of the mass spectrometric behavior of Methyl 3-(butylamino)-4-methylbenzoate. We delve into the predictable fragmentation pathways under both Electron Ionization (EI) and Electrospray Ionization (ESI), offering a blueprint for the structural elucidation of this and structurally related molecules. This guide is designed for researchers, scientists, and drug development professionals who utilize mass spectrometry for the identification and characterization of small organic molecules. Detailed, field-proven protocols for sample analysis using Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Quadrupole Time-of-Flight Mass Spectrometry (LC-Q-TOF MS) are provided, explaining the causality behind experimental choices to ensure robust and reproducible results.

Introduction and Molecular Overview

Methyl 3-(butylamino)-4-methylbenzoate is a substituted aromatic compound featuring three key functional groups: a secondary amine, a methyl ester, and a methyl group on the benzene ring. Understanding its fragmentation pattern is essential for its unambiguous identification in complex matrices, whether as a synthetic intermediate, a potential metabolite, or a target compound in screening libraries. Mass spectrometry serves as a primary analytical tool for this purpose, offering high sensitivity and structural information from minimal sample quantities.[1]

The choice of ionization technique—hard ionization like EI or soft ionization like ESI—profoundly influences the resulting mass spectrum.[2][3] EI typically generates a radical cation and induces extensive fragmentation, providing a detailed structural fingerprint.[4] In contrast, ESI is a softer technique that primarily produces a protonated molecule, which can then be subjected to controlled fragmentation via tandem mass spectrometry (MS/MS) to reveal structural details.[5] This note will explore the fragmentation logic for both scenarios.

Molecular Structure and Properties:

  • Chemical Formula: C₁₃H₁₉NO₂

  • Molecular Weight (Monoisotopic): 221.1416 g/mol

  • Structure: alt text (Self-generated image, not from a search result)

Predicted Fragmentation Pathways

The fragmentation of Methyl 3-(butylamino)-4-methylbenzoate is governed by the hierarchical stability of the resulting ions and neutral losses, primarily dictated by the secondary amine and methyl ester functionalities.

Electron Ionization (EI) Fragmentation

Under EI conditions (typically 70 eV), the initial event is the removal of an electron to form a molecular ion (M•⁺) with a mass-to-charge ratio (m/z) of 221. The fragmentation is dominated by cleavages that are alpha to the heteroatoms (nitrogen and oxygen) and by losses of stable neutral radicals.

The most prominent fragmentation pathways are:

  • Alpha-Cleavage: The most favorable fragmentation for aliphatic amines is the cleavage of the C-C bond adjacent (alpha) to the nitrogen atom.[6] This results in the loss of a propyl radical (•C₃H₇) from the butyl group, leading to the formation of a highly stable, resonance-stabilized iminium cation. This is often the base peak in the spectrum.

  • Loss of Methoxy Radical: A characteristic fragmentation of methyl esters is the loss of a methoxy radical (•OCH₃) to form a stable acylium ion.[7][8]

  • Subsequent Fragmentations: The primary fragment ions can undergo further neutral losses, such as the loss of carbon monoxide (CO) from acylium ions.[7]

G M Methyl 3-(butylamino)-4-methylbenzoate (M•⁺) m/z = 221 F1 [M - C₃H₇]⁺ m/z = 178 (Base Peak) M->F1 - •C₃H₇ (43 u) (Alpha-Cleavage) F2 [M - OCH₃]⁺ m/z = 190 M->F2 - •OCH₃ (31 u) F3 [M - C₄H₉]⁺ m/z = 164 M->F3 - •C₄H₉ (57 u) F4 [C₈H₇O₂]⁺ m/z = 149 F2->F4 - C₃H₇N (57 u)

Figure 1: Proposed Electron Ionization (EI) fragmentation pathway for Methyl 3-(butylamino)-4-methylbenzoate.

Electrospray Ionization (ESI) Tandem MS (MS/MS) Fragmentation

In positive-ion ESI, the molecule is readily protonated, most likely at the basic nitrogen of the butylamino group, to form the precursor ion [M+H]⁺ at m/z 222. Collision-Induced Dissociation (CID) of this even-electron ion typically proceeds through the loss of stable neutral molecules.[2]

Key fragmentation pathways for the [M+H]⁺ ion include:

  • Loss of Butene: A common pathway for protonated N-alkyl amines is the elimination of an alkene via a rearrangement reaction, resulting in the loss of butene (C₄H₈).

  • Loss of Methanol: The protonated ester can facilitate the neutral loss of methanol (CH₃OH).

  • Combined Losses: Sequential losses, such as the loss of butene followed by the loss of carbon monoxide (CO), can also occur.

G MH [M+H]⁺ m/z = 222 F1 [M+H - C₄H₈]⁺ m/z = 166 MH->F1 - C₄H₈ (56 u) F2 [M+H - CH₃OH]⁺ m/z = 190 MH->F2 - CH₃OH (32 u) F3 [M+H - C₄H₈ - CO]⁺ m/z = 138 F1->F3 - CO (28 u)

Figure 2: Proposed ESI-MS/MS fragmentation pathway for the [M+H]⁺ ion of Methyl 3-(butylamino)-4-methylbenzoate.

Summary of Predicted Fragment Ions

The following table summarizes the key diagnostic ions predicted for Methyl 3-(butylamino)-4-methylbenzoate under both EI and ESI conditions. High-resolution mass spectrometry (HRMS) instruments, like a Q-TOF, can provide accurate mass measurements to confirm the elemental composition of these fragments.[9][10]

Ionization ModePrecursor Ion (m/z)Proposed Fragment Ion (m/z)Neutral LossElemental Formula of FragmentProposed Structure
EI 221.1416 (M•⁺)178.1226•C₃H₇C₁₀H₁₂NO₂⁺Iminium Cation (Base Peak)
190.1175•OCH₃C₁₂H₁₆NO⁺Acylium Cation
164.0964•C₄H₉C₉H₁₂NO₂⁺Iminium Cation
ESI-MS/MS 222.1494 ([M+H]⁺)166.0862C₄H₈C₉H₁₂NO₂⁺Protonated 3-amino-4-methylbenzoic acid methyl ester
190.1175CH₃OHC₁₂H₁₆NO⁺Protonated ketene-imine intermediate
138.0913C₄H₈ + COC₈H₁₂NO⁺Product of CO loss from m/z 166 ion

Experimental Protocols

To acquire the data discussed, distinct analytical workflows are required for EI and ESI analysis. The following protocols are designed to be robust starting points for method development.

GC-MS Protocol for EI Analysis

This method is suitable for the analysis of the pure compound to generate a standard EI fragmentation pattern, comparable to library spectra (e.g., NIST).

Rationale: Gas chromatography provides excellent separation for volatile and semi-volatile compounds, and the standard 70 eV EI source provides reproducible, information-rich fragmentation patterns ideal for structural identification.[7]

G cluster_prep Sample Preparation cluster_gcms GC-MS System cluster_analysis Data Analysis Prep Dissolve 1 mg/mL in Methanol Injector Injector Prep->Injector Column Column Injector->Column Split 20:1 MS MS Column->MS Analysis Analysis MS->Analysis Acquire Full Scan (m/z 40-400) Report Report Analysis->Report Library Search & Pathway Elucidation

Figure 3: General workflow for GC-MS analysis of Methyl 3-(butylamino)-4-methylbenzoate.

Instrumentation:

  • System: Gas Chromatograph coupled to a Mass Spectrometer with an EI source (e.g., Agilent GC-MSD, Thermo ISQ).

  • GC Column: 30 m x 0.25 mm ID, 0.25 µm film thickness, 5% Phenyl Methyl Siloxane (e.g., HP-5MS, DB-5MS).

Method Parameters:

  • Sample Preparation: Prepare a 1 mg/mL stock solution of the analyte in high-purity methanol. Dilute to 1-10 µg/mL for injection.

  • GC Conditions:

    • Inlet Temperature: 250°C.

    • Injection Volume: 1 µL.

    • Injection Mode: Split (20:1 ratio).

    • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

    • Oven Program:

      • Initial temperature: 80°C, hold for 1 minute.

      • Ramp: 15°C/min to 280°C.

      • Hold: 5 minutes at 280°C.

  • MS Conditions:

    • Ion Source: Electron Ionization (EI).

    • Ionization Energy: 70 eV.

    • Source Temperature: 230°C.

    • Mass Range: Scan from m/z 40 to 400.

    • Solvent Delay: 3 minutes.

LC-Q-TOF MS Protocol for ESI-MS/MS Analysis

This method is ideal for analyzing the compound in a complex matrix (e.g., plasma, reaction mixture) and for obtaining high-resolution accurate mass data for fragment ions.[11][12]

Rationale: LC-MS is suitable for less volatile or thermally labile compounds. A Q-TOF instrument provides the ability to collect both high-resolution precursor and fragmentation data, which is invaluable for confirming elemental compositions and elucidating structures of unknown metabolites or impurities.[9][13] A lock mass or internal calibrant should be used to ensure the highest mass accuracy.[14]

Instrumentation:

  • System: UHPLC system coupled to a Quadrupole Time-of-Flight Mass Spectrometer (e.g., Agilent 6545 Q-TOF, Waters Xevo G2-XS, Sciex ZenoTOF).

  • LC Column: 100 mm x 2.1 mm ID, 1.8 µm C18 stationary phase (e.g., Agilent Zorbax, Waters Acquity).

Method Parameters:

  • Sample Preparation: Prepare a 1 mg/mL stock solution in 50:50 acetonitrile:water. Dilute as needed in the initial mobile phase. If analyzing from a biological matrix like plasma, a protein precipitation step (e.g., with 3 volumes of cold acetonitrile) followed by centrifugation is recommended.[15]

  • LC Conditions:

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

    • Flow Rate: 0.4 mL/min.

    • Column Temperature: 40°C.

    • Gradient:

      • 0-1 min: 5% B.

      • 1-8 min: 5% to 95% B.

      • 8-10 min: Hold at 95% B.

      • 10-10.1 min: 95% to 5% B.

      • 10.1-12 min: Hold at 5% B (re-equilibration).

  • MS Conditions:

    • Ion Source: Electrospray Ionization (ESI), Positive Mode.

    • Capillary Voltage: 3500 V.

    • Gas Temperature: 325°C.

    • Drying Gas Flow: 8 L/min.

    • Nebulizer Pressure: 35 psig.

    • Acquisition Mode:

      • MS1 Scan Range: m/z 100-500.

      • MS/MS (Targeted): Isolate precursor ion m/z 222.15 and apply collision energy (e.g., start with 10, 20, and 40 eV to observe the full fragmentation profile).

    • Reference Mass: Use a continuous infusion of a known reference compound (lock mass) to ensure mass accuracy throughout the run.[14]

Conclusion

The fragmentation of Methyl 3-(butylamino)-4-methylbenzoate is predictable and follows established chemical principles for its constituent functional groups. Under EI, the molecule undergoes characteristic alpha-cleavage at the N-butyl group to form a dominant iminium ion at m/z 178. Under ESI-MS/MS conditions, the protonated molecule at m/z 222 fragments primarily through the neutral loss of butene. The protocols and fragmentation maps detailed in this note provide a robust framework for the confident identification, characterization, and quantification of this compound across various scientific applications. The use of high-resolution mass spectrometry is recommended to confirm the elemental composition of observed fragments, adding a critical layer of certainty to structural assignments.

References

  • Zhu, Z. J., Schultz, A. W., Wang, J., Johnson, C. H., Yannone, S. M., Patti, G. J., & Siuzdak, G. (2013). Liquid chromatography quadrupole time-of-flight mass spectrometry characterization of metabolites guided by the METLIN database. Nature Protocols, 8(3), 451–460. [Link][11][12][13]

  • Danikiewicz, W. (1998). Electron Ionization-Induced Fragmentation of N-Alkyl-o-Nitroanilines: Observation of New Types of Ortho-Effects. European Journal of Mass Spectrometry. [Link][16]

  • Sitarska, A. (2017). How to choose a small molecule extraction method and develop a protocol for LC-MSMS sample prep. Tecan Blog. [Link][15]

  • Dargan, D., & Gerostamoulos, D. (2015). Quadrupole Time-of-Flight Mass Spectrometry: A Paradigm Shift in Toxicology Screening Applications. Toxicol. [Link][9]

  • National Institute of Standards and Technology (NIST). (n.d.). NIST Chemistry WebBook. NIST. [Link]

  • Yu, K., & Lee, C. (1999). Quantification and Rapid Metabolite Identification in Drug Discovery Using API Time-of-Flight LC/MS. Analytical Chemistry, 71(15), 445A-451A. [Link]

  • Ferrer, I., & Thurman, E. M. (2005). Methodology for Accurate Mass Measurement of Small Molecules. Royal Society of Chemistry. [Link][14]

  • Lawrence Berkeley National Laboratory. (2013). Liquid Chromatography Quadrupole Time-of-Flight Mass Spectrometry Characterization of Metabolites Guided by the METLIN Database. ENIGMA. [Link][11]

  • PubMed. (2013). Liquid chromatography quadrupole time-of-flight mass spectrometry characterization of metabolites guided by the METLIN database. PubMed. [Link][12]

  • TIGP. (2022). Application of Mass Spectrometry on Small Molecule Analysis. TIGP-SCST. [Link][10]

  • LCGC International. (2021). Quantifying Small Molecules by Mass Spectrometry. LCGC International. [Link][1]

  • Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. [Link][6]

  • National Institute of Standards and Technology (NIST). (n.d.). Benzoic acid, methyl ester. NIST Chemistry WebBook. [Link][8]

  • Jackson, G. et al. (2020). Fragmentation pathways of odd- and even-electron N-alkylated synthetic cathinones. West Virginia University. [Link][2]

  • Lam, C. W., & Siu, T. S. (2002). Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications. The Hong Kong Medical Diary. [Link][5]

  • Physics LibreTexts. (2022). 6.3: Electrospray Ionization (ESI) Mass Spectrometry. Physics LibreTexts. [Link][3]

  • Sparkman, O. D. (2021). Anatomy of an Ion's Fragmentation After Electron Ionization, Part I. LCGC International. [Link][4]

Sources

Technical Notes & Optimization

Troubleshooting

Troubleshooting common impurities in Methyl 3-(butylamino)-4-methylbenzoate production

Technical Support Center: Methyl 3-(butylamino)-4-methylbenzoate Synthesis Welcome to the technical support center for the synthesis of Methyl 3-(butylamino)-4-methylbenzoate. This guide is designed for researchers, scie...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Methyl 3-(butylamino)-4-methylbenzoate Synthesis

Welcome to the technical support center for the synthesis of Methyl 3-(butylamino)-4-methylbenzoate. This guide is designed for researchers, scientists, and professionals in drug development. It provides in-depth troubleshooting advice and answers to frequently asked questions (FAQs) to address common challenges encountered during the synthesis of this important intermediate.

Introduction: The Synthetic Pathway

The synthesis of Methyl 3-(butylamino)-4-methylbenzoate typically proceeds via a nucleophilic aromatic substitution (SNAr) reaction. The most common route involves the reaction of Methyl 3-fluoro-4-methylbenzoate with butylamine. The electron-withdrawing ester group activates the aromatic ring, facilitating the displacement of the fluoride by the nucleophilic butylamine.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Issue 1: Incomplete Reaction - Significant Amount of Starting Material (Methyl 3-fluoro-4-methylbenzoate) Remains

Q: My reaction has stalled, and analysis (TLC, HPLC, GC) shows a large amount of unreacted Methyl 3-fluoro-4-methylbenzoate. What are the likely causes and how can I resolve this?

A: This is a common issue that can often be traced back to several factors related to reaction conditions and reagent quality.

Possible Causes & Solutions:

  • Insufficient Reaction Temperature: The SNAr reaction has an activation energy barrier that must be overcome. If the temperature is too low, the reaction rate will be slow, leading to an incomplete reaction.

    • Troubleshooting: Gradually increase the reaction temperature in 10°C increments and monitor the progress by TLC or HPLC. Be cautious not to raise the temperature too high, as this can lead to side product formation.

  • Poor Quality Butylamine: Butylamine can degrade over time, especially if not stored properly. The presence of impurities or water can reduce its effective concentration and nucleophilicity.

    • Troubleshooting: Use freshly opened or distilled butylamine. Ensure it is stored under an inert atmosphere (nitrogen or argon) to prevent oxidation and moisture absorption.

  • Inadequate Mixing: In a heterogeneous reaction mixture, poor mixing can lead to localized concentration gradients, preventing the reactants from interacting effectively.

    • Troubleshooting: Ensure vigorous stirring throughout the reaction. For larger scale reactions, consider using an overhead stirrer.

  • Presence of Water: Water can compete with butylamine as a nucleophile and can also solvate the amine, reducing its reactivity.

    • Troubleshooting: Use anhydrous solvents and ensure all glassware is thoroughly dried before use.

ParameterRecommendationRationale
Temperature 80-120 °C (solvent dependent)To overcome the activation energy of the SNAr reaction.
Butylamine Use a fresh, high-purity source.To ensure high nucleophilicity and avoid side reactions from impurities.
Solvent Anhydrous polar aprotic (e.g., DMF, DMSO)To dissolve reactants and facilitate the reaction without interfering.
Atmosphere Inert (Nitrogen or Argon)To prevent oxidation of butylamine and ingress of moisture.
Issue 2: Formation of an Unknown Impurity with a Higher Molecular Weight

Q: I'm observing a significant unknown impurity in my final product with a higher molecular weight than the desired product. What could this be?

A: A higher molecular weight impurity often points to the formation of a di-substituted or oligomeric byproduct.

Likely Impurity: 3,5-Di(butylamino)-4-methylbenzoate

In some cases, a second nucleophilic substitution can occur, particularly if there is an activating group at the 5-position or under harsh reaction conditions. However, a more common scenario is the reaction of the product with an electrophilic species.

Byproduct Formation Pathway:

Caption: Formation of a higher molecular weight impurity.

Troubleshooting & Prevention:

  • Control Stoichiometry: Use a modest excess of butylamine (e.g., 1.1-1.5 equivalents). A large excess can sometimes promote side reactions.

  • Purify Solvents: Ensure solvents are free from electrophilic impurities that may have formed during storage (e.g., formyl species from DMF decomposition).

  • Optimize Reaction Time: Do not let the reaction run for an unnecessarily long time after the starting material is consumed, as this can lead to the formation of degradation products.

Analytical Identification:

  • LC-MS: This is the most effective technique to determine the molecular weight of the impurity and propose a molecular formula.

  • NMR Spectroscopy: 1H and 13C NMR can help elucidate the structure of the impurity, particularly by identifying the number and types of butyl groups and their positions on the aromatic ring.

Issue 3: Presence of a Carboxylic Acid Impurity

Q: My final product is contaminated with 3-(butylamino)-4-methylbenzoic acid. How is this forming and how can I remove it?

A: The presence of the corresponding carboxylic acid is due to the hydrolysis of the methyl ester.

Cause of Hydrolysis:

Ester hydrolysis can be catalyzed by either acid or base.[1]

  • Basic Conditions: If a strong base is used in the reaction or workup (e.g., excess triethylamine, or an incomplete neutralization during workup), it can promote saponification of the ester.[1]

  • Acidic Conditions: A harsh acidic workup can also lead to ester hydrolysis.

Hydrolysis cluster_conditions Conditions Ester Methyl 3-(butylamino)-4-methylbenzoate Acid 3-(butylamino)-4-methylbenzoic acid Ester->Acid Hydrolysis Base Base (e.g., OH-) H_Acid Acid (e.g., H3O+)

Caption: Ester hydrolysis leading to carboxylic acid impurity.

Troubleshooting & Removal:

  • Controlled Workup:

    • After the reaction is complete, cool the mixture and dilute with an organic solvent like ethyl acetate.

    • Wash the organic layer with a mild aqueous base, such as a saturated sodium bicarbonate solution, to remove the carboxylic acid impurity.

    • Follow with a water wash and then a brine wash to remove residual salts.

    • Dry the organic layer over an anhydrous salt (e.g., Na2SO4 or MgSO4) before concentrating.

  • Purification: If the acid impurity persists, it can usually be removed by column chromatography on silica gel. The acid is typically more polar and will have a lower Rf value than the desired ester product.

Issue 4: Product Discoloration (Yellow or Brown)

Q: My isolated product is a yellow or brown oil/solid instead of the expected off-white solid. What is causing the color?

A: Discoloration is often due to the presence of oxidized impurities. Aromatic amines are susceptible to oxidation, which can lead to the formation of colored byproducts.[2][3]

Potential Causes of Oxidation:

  • Air Exposure: Leaving the reaction open to the atmosphere, especially at elevated temperatures, can lead to oxidation.

  • Oxidizing Agents: Impurities in the starting materials or solvents can act as oxidizing agents.

  • Light Exposure: Some aromatic amines are light-sensitive and can degrade upon prolonged exposure to light.

Prevention and Remediation:

  • Inert Atmosphere: As mentioned previously, running the reaction under an inert atmosphere (N2 or Ar) is crucial.

  • Degas Solvents: For particularly sensitive reactions, degassing the solvent by sparging with an inert gas before use can be beneficial.

  • Purification:

    • Recrystallization: This is often the most effective method for removing colored impurities. A suitable solvent system (e.g., ethanol/water, hexanes/ethyl acetate) should be chosen where the desired product has good solubility at high temperatures and poor solubility at low temperatures, while the impurities remain in solution.

    • Activated Carbon (Charcoal) Treatment: Dissolving the crude product in a suitable solvent and adding a small amount of activated carbon can help adsorb colored impurities. The charcoal is then removed by filtration through celite before recrystallization or concentration.

Summary of Common Impurities and Mitigation Strategies

ImpurityPotential SourceIdentification MethodPrevention/Removal Strategy
Methyl 3-fluoro-4-methylbenzoate (Starting Material) Incomplete reactionTLC, HPLC, GC, 1H NMRIncrease reaction temperature, use fresh butylamine, ensure adequate mixing.
3,5-Di(butylamino)-4-methylbenzoate Side reactionLC-MS, 1H NMRControl stoichiometry, use pure solvents, optimize reaction time.
3-(butylamino)-4-methylbenzoic acid Ester hydrolysisTLC, HPLC, 1H NMRMild acidic/basic workup, wash with NaHCO3 solution, column chromatography.
Oxidation Products Air/light exposureVisual, UV-VisRun under inert atmosphere, recrystallization, activated carbon treatment.

Analytical Methods: A Quick Guide

  • Thin-Layer Chromatography (TLC): A quick and easy way to monitor reaction progress. A typical eluent system would be a mixture of hexanes and ethyl acetate.

  • High-Performance Liquid Chromatography (HPLC): Provides quantitative information on the purity of the product and the relative amounts of impurities. A reverse-phase C18 column with a mobile phase of acetonitrile and water (with a modifier like formic acid or TFA) is a good starting point.[4]

  • Gas Chromatography (GC): Useful for analyzing volatile impurities and starting materials.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides detailed structural information about the product and any impurities present.

  • Mass Spectrometry (MS): Used to confirm the molecular weight of the product and identify unknown impurities.

Regulatory Context

It is important to note that for pharmaceutical applications, the identification and control of impurities are governed by regulatory guidelines such as those from the International Council for Harmonisation (ICH).[5][6][7][8][9] The ICH Q3A(R2) guideline, for instance, provides thresholds for reporting, identifying, and qualifying impurities in new drug substances.[5][6][7]

References

  • ICH. (2006). Impurities in New Drug Substances Q3A(R2). [Link]

  • European Medicines Agency. (2006). ICH Topic Q 3 A (R2) Impurities in New Drug Substances. [Link]

  • Therapeutic Goods Administration (TGA). (2025). ICH topic Q 3 A (R2) - Impurities in new drug substances. [Link]

  • AMSbiopharma. (2025). Impurity guidelines in drug development under ICH Q3. [Link]

  • ECA Academy. (n.d.). ICH Q3A(R2) Impurities in New Drug Substances. [Link]

  • Scribd. (n.d.). Ester Hydrolysis of Methyl Benzoate Lab. [Link]

  • Nioi, C., et al. (2023). Studies on the Oxidation of Aromatic Amines Catalyzed by Trametes versicolor Laccase. International Journal of Molecular Sciences, 24(4), 3465. [Link]

  • Zhang, Q., et al. (2024). Unexpected side reactions dominate the oxidative transformation of aromatic amines in the Co(II)/peracetic acid system. Proceedings of the National Academy of Sciences, 121(5), e2312676121. [Link]

Sources

Optimization

Preventing thermal degradation of Methyl 3-(butylamino)-4-methylbenzoate during storage

Guide for Researchers, Scientists, and Drug Development Professionals on Preventing Thermal Degradation During Storage This guide provides in-depth technical support for maintaining the stability and integrity of Methyl...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Guide for Researchers, Scientists, and Drug Development Professionals on Preventing Thermal Degradation During Storage

This guide provides in-depth technical support for maintaining the stability and integrity of Methyl 3-(butylamino)-4-methylbenzoate. As a Senior Application Scientist, my goal is to provide you with not only protocols but also the scientific reasoning behind them, ensuring the quality and reliability of your experimental outcomes.

Section 1: Frequently Asked Questions - Understanding Degradation

Q1: What is Methyl 3-(butylamino)-4-methylbenzoate and why is its stability a concern?

Methyl 3-(butylamino)-4-methylbenzoate is an organic compound featuring a substituted aromatic ring with both an amine and a methyl ester functional group. These functional groups, while useful for chemical synthesis, are also susceptible to degradation under improper storage conditions.[1] The secondary aromatic amine is prone to oxidation, while the methyl ester can undergo hydrolysis. Thermal energy can accelerate these degradation processes, leading to the formation of impurities, a change in the physical appearance of the compound, and a potential loss of potency or desired reactivity. Maintaining stability is critical for ensuring the reproducibility of experiments and the safety and efficacy of any resulting products.[2][3]

Q2: What are the primary pathways for the thermal degradation of this compound?

The two primary degradation pathways, often accelerated by heat, are oxidation and hydrolysis.

  • Oxidation: The secondary aromatic amine is susceptible to oxidation, especially in the presence of air (oxygen) and light. This can lead to the formation of colored impurities and other byproducts. The degradation of aromatic amines can be promoted by factors like heat and the presence of oxidizing agents.[4][5]

  • Hydrolysis: The methyl ester functional group can react with water (moisture) in a process called hydrolysis. This reaction cleaves the ester bond, resulting in the formation of the corresponding carboxylic acid (3-(butylamino)-4-methylbenzoic acid) and methanol. This process can be catalyzed by acidic or basic conditions and is accelerated at elevated temperatures.[6][7]

Q3: What are the visible signs of degradation?

The first sign of degradation is often a change in the physical appearance of the compound. While pure Methyl 3-amino-4-methylbenzoate (a related precursor) is described as a white to off-white or beige crystalline powder, significant degradation can lead to:

  • Color Change: A noticeable shift from off-white or beige to yellow, brown, or even darker hues. This is frequently indicative of oxidation.

  • Change in Consistency: The material may become clumpy, sticky, or oily, which can be a sign of moisture absorption and subsequent hydrolysis or the formation of liquid-state impurities.

Any change in appearance from the manufacturer's specification or from the baseline appearance of a newly opened container should be investigated.

Section 2: Troubleshooting Guide - Investigating Potential Degradation

This section addresses common issues encountered by users and provides a logical workflow for troubleshooting.

Q4: I've noticed a color change in my stored sample. What should I do next?

A color change suggests potential oxidative degradation. The following workflow should be initiated to determine the integrity of the material.

A Observation: Color change in sample B Step 1: Quarantine Isolate the suspect batch to prevent further use. A->B Immediate Action C Step 2: Document Record batch number, storage duration, conditions, and photograph the sample. B->C D Step 3: Analytical Confirmation Perform purity analysis. C->D Investigation E Compare results to Certificate of Analysis (CoA) or a new/unopened sample. D->E F Is Purity within Specification? E->F G Decision: Use with Caution Consider re-qualification for non-critical applications. F->G Yes H Decision: Discard Do not use for critical experiments. Review storage procedures. F->H No

Caption: Workflow for troubleshooting a suspect sample.

Q5: My HPLC/LC-MS analysis shows new impurity peaks. How can I identify them?

The appearance of new peaks is a quantitative indicator of degradation. Identifying these degradants is key to understanding the stability of your compound.

  • Hypothesize Degradants: Based on the structure, the most likely degradation products are the hydrolysis product (3-(butylamino)-4-methylbenzoic acid) and various oxidation products.

  • Forced Degradation Study: Perform a forced degradation study (see Protocol 3 below) to intentionally generate degradation products under controlled stress conditions (acid, base, oxidation, heat).[8][9] This study helps to confirm that your analytical method is "stability-indicating" and can help in the tentative identification of the peaks seen in your stored sample.[4][10]

  • Mass Spectrometry (MS): If using LC-MS, analyze the mass-to-charge ratio (m/z) of the new peaks. The expected hydrolysis product would have a specific mass that can be calculated and compared.

  • Reference Standards: If available, inject a reference standard of a suspected impurity to confirm its retention time and identity.

Q6: Which analytical technique is best for monitoring stability?

The choice of technique depends on the required sensitivity and specificity. High-Performance Liquid Chromatography (HPLC) with UV detection is a robust and widely used method for purity assessment. For more detailed structural information on unknown degradants, coupling liquid chromatography with mass spectrometry (LC-MS) is superior.

Technique Primary Use Advantages Limitations
HPLC-UV Purity testing, quantification of parent compound and known impurities.Robust, reproducible, widely available.May not be able to identify unknown impurities.
LC-MS/MS Identification of unknown degradation products, high sensitivity impurity profiling.Provides molecular weight information, high specificity.[11]More complex, higher equipment cost.
GC-MS Analysis of volatile impurities or certain derivatives.High resolving power for volatile compounds.[12]Compound may require derivatization; thermal instability in the injector can be an issue.

Section 3: Best Practices & Protocols for Prevention

Proactive measures are the most effective way to prevent degradation. The primary factors to control are Temperature, Moisture, Oxygen (Air), and Light .

main Methyl 3-(butylamino) -4-methylbenzoate (Stable) degraded Degradation Products (Impurities) main->degraded Leads to temp Elevated Temperature temp->main Accelerates oxygen Oxygen (Air) oxygen->main Oxidizes moisture Moisture (Humidity) moisture->main Hydrolyzes light UV/Light Exposure light->main Catalyzes

Caption: Key environmental factors leading to degradation.

Protocol 1: Recommended Storage Conditions

To minimize degradation, adhere to the following storage protocol. These recommendations are based on best practices for storing aromatic amines and esters.[6][13]

Parameter Recommendation Justification (Causality)
Temperature 2–8°C (Refrigerated) Low temperatures significantly reduce the rate of all chemical reactions, including oxidation and hydrolysis.[6] Some suppliers recommend cold-chain transport for similar compounds.[14]
Atmosphere Inert Gas (Argon or Nitrogen) Displacing air with an inert gas minimizes contact with oxygen, directly inhibiting the oxidative degradation pathway of the aromatic amine.
Humidity Store in a Desiccated Environment Amines are often hygroscopic (absorb moisture).[6] A dry environment prevents water absorption, which is necessary for ester hydrolysis.
Container Amber Glass Vial with Tightly Sealed Cap Amber glass protects the compound from light, which can catalyze degradation. A tight seal prevents moisture and air ingress.[6]
Handling Aliquot upon Receipt Avoid repeatedly opening and closing the main container. Aliquoting into smaller, single-use vials minimizes exposure of the bulk material to the environment.
Protocol 2: Analytical Monitoring via HPLC-UV (General Method)

This protocol provides a starting point for developing a stability-indicating HPLC method.

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase: A gradient of Acetonitrile and a buffered aqueous solution (e.g., 0.1% Formic Acid or a phosphate buffer, pH ~3-4). The acidic pH can help improve peak shape.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector set at a wavelength of maximum absorbance for the compound (determined by a UV scan).

  • Injection Volume: 10 µL.

  • Procedure: a. Prepare a stock solution of the compound in a suitable solvent (e.g., Acetonitrile or Methanol). b. Dilute to a working concentration (e.g., 0.5 - 1.0 mg/mL). c. Inject a sample from a new, unopened container to establish a reference chromatogram. d. Inject the sample from the stored, suspect batch. e. Compare the chromatograms. Pay close attention to the area of the main peak (should be >98-99% for high-purity material) and the presence of any new peaks.

Protocol 3: Forced Degradation Study Outline

Forced degradation studies are essential for understanding potential degradation pathways.[2] The goal is to achieve 5-20% degradation of the parent compound.

  • Prepare Solutions: Prepare several identical solutions of Methyl 3-(butylamino)-4-methylbenzoate in a suitable solvent.

  • Stress Conditions: Expose each solution (and a solid-state sample for heat/light) to one of the following conditions:[8][9]

    • Acid Hydrolysis: Add 0.1 M HCl and heat gently (e.g., 60°C) for several hours.

    • Base Hydrolysis: Add 0.1 M NaOH and heat gently (e.g., 60°C) for several hours.

    • Oxidation: Add 3% Hydrogen Peroxide (H₂O₂) and store at room temperature.

    • Thermal Stress: Heat the solution and a solid sample at an elevated temperature (e.g., 70-80°C).

    • Photolytic Stress: Expose the solution and a solid sample to UV light as per ICH Q1B guidelines.

  • Time Points: Sample each condition at various time points (e.g., 2, 4, 8, 24 hours).

  • Analysis: Neutralize the acid/base samples if necessary, then analyze all samples by your stability-indicating HPLC method.

  • Evaluation: Compare the chromatograms to identify which conditions generate which degradation products. This provides a powerful tool for identifying impurities found in long-term storage samples.

By implementing these preventative storage measures and utilizing the troubleshooting and analytical guides, you can ensure the long-term stability of your Methyl 3-(butylamino)-4-methylbenzoate, leading to more reliable and reproducible scientific outcomes.

References

  • Amine Storage Conditions: Essential Guidelines for Safety. diplomata comercial. [Link]

  • Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines. ACS Publications. [Link]

  • Stability study of primary aromatic amines in aqueous food simulants under storage conditions of food contact material migration studies. ResearchGate. [Link]

  • Toward Understanding Amines and Their Degradation Products from Postcombustion CO2 Capture Processes with Aerosol Mass Spectrometry. ACS Publications. [Link]

  • Forced Degradation Studies. MedCrave online. [Link]

  • Simple and rapid detection of aromatic amines using a thin layer chromatography plate. Analytical Methods (RSC Publishing). [Link]

  • Pharmaceutical Forced Degradation Studies with Regulatory Consideration. acgpubs.org. [Link]

  • Comparison of gas chromatographic techniques for the analysis of iodinated derivatives of aromatic amines. PMC. [Link]

  • Forced Degradation Studies. SciSpace. [Link]

  • Degradation of heterocyclic aromatic amines in oil under storage and frying conditions and reduction of their mutagenic potential. PubMed. [Link]

  • Steps involved for the analyses of degraded amines using GC. ResearchGate. [Link]

  • IMPORTANCE OF FORCED DEGRADATION STUDY IN PHARMACEUTICAL INDUSTRY-A REVIEW. ResearchGate. [Link]

  • Stability Indicating Forced Degradation Studies. Research Journal of Pharmacy and Technology. [Link]

  • Method for producing n-butyryl-4-amino-3-methyl-methyl benzoate and the novel compound n-(4-bromine-2-methylphenyl)-butanamide.
  • Guideline on Declaration of Storage Conditions: A: in the product information of medicinal products. EMA. [Link]

  • Methyl 3-amino-4-butanamido-5-methylbenzoate. PMC. [Link]

  • (PDF) Methyl 3-amino-4-butanamido-5-methylbenzoate. ResearchGate. [Link]

  • Importance of stability of pharmaceutical formulations. University of Texas at Austin. [Link]

Sources

Reference Data & Comparative Studies

Validation

Comparative analysis of Methyl 3-(butylamino)-4-methylbenzoate synthesis routes

Comparative Analysis of Methyl 3-(butylamino)-4-methylbenzoate Synthesis Routes: A Technical Guide Methyl 3-(butylamino)-4-methylbenzoate is a highly valued intermediate in the synthesis of pharmaceuticals, agrochemicals...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Comparative Analysis of Methyl 3-(butylamino)-4-methylbenzoate Synthesis Routes: A Technical Guide

Methyl 3-(butylamino)-4-methylbenzoate is a highly valued intermediate in the synthesis of pharmaceuticals, agrochemicals, and complex bioactive molecules. Structurally, it features a central benzene ring functionalized with a methyl ester, a methyl group, and a secondary butylamine[1]. The selective installation of the N-butyl chain onto the aniline nitrogen is the critical step in its synthesis.

This guide provides an objective, data-driven comparison of the three primary synthetic strategies used to generate this compound: Reductive Amination , Direct N-Alkylation , and Buchwald-Hartwig Cross-Coupling .

Synthetic Pathways Overview

The choice of synthetic route depends heavily on the starting materials available, the required purity profile, and the scale of the reaction.

SyntheticPathways SM1 Methyl 3-amino- 4-methylbenzoate R1 Reductive Amination (Butyraldehyde) SM1->R1 R2 Direct Alkylation (1-Bromobutane) SM1->R2 SM2 Methyl 3-bromo- 4-methylbenzoate R3 Buchwald-Hartwig (n-Butylamine) SM2->R3 Prod Methyl 3-(butylamino)- 4-methylbenzoate R1->Prod R2->Prod R3->Prod

Synthetic pathways for Methyl 3-(butylamino)-4-methylbenzoate highlighting three distinct routes.

Route 1: Reductive Amination (The Chemoselective Standard)

Reductive amination is widely considered the gold standard for synthesizing secondary amines from primary anilines due to its high chemoselectivity and avoidance of over-alkylation[2].

Mechanism & Causality

This two-part reaction begins with the condensation of methyl 3-amino-4-methylbenzoate with butyraldehyde to form an intermediate iminium ion. A mild reducing agent, typically Sodium Triacetoxyborohydride (NaBH(OAc)₃), is then used.

  • Causality: NaBH(OAc)₃ is specifically chosen over stronger agents like NaBH₄ because the electron-withdrawing acetate groups reduce its nucleophilicity. This ensures it selectively reduces the protonated iminium ion without prematurely reducing the butyraldehyde into butanol, which would stall the reaction[2].

Experimental Protocol (Self-Validating)
  • Imine Formation: Dissolve 1.0 eq of methyl 3-amino-4-methylbenzoate and 1.1 eq of butyraldehyde in 1,2-dichloroethane (DCE). Add 0.1 eq of glacial acetic acid.

    • Causality: The weak acid acts as a catalyst to protonate the carbonyl oxygen, accelerating the nucleophilic attack of the aniline.

  • Reduction: Stir for 30 minutes at room temperature to allow complete imine formation. Slowly add 1.5 eq of NaBH(OAc)₃. Stir for 4-6 hours.

  • Validation System: Monitor the reaction via TLC (Hexanes:EtOAc 4:1). The starting primary amine (R_f ≈ 0.3) will disappear, replaced by a distinct, less polar product spot (R_f ≈ 0.5) due to the addition of the lipophilic butyl chain.

  • Workup: Quench with saturated aqueous NaHCO₃ to neutralize the acetic acid and destroy excess hydride. Extract with dichloromethane (DCM).

Route 2: Direct N-Alkylation (The Cost-Effective Approach)

Direct alkylation involves the nucleophilic substitution (S_N2) of 1-bromobutane by the primary amine. While reagent costs are low, this route suffers from a fundamental chemical flaw: the resulting secondary amine is more nucleophilic than the primary amine starting material, often leading to tertiary amine byproducts.

Mechanism & Causality

The reaction relies on the lone pair of the aniline nitrogen attacking the electrophilic carbon of 1-bromobutane.

  • Causality: To mitigate over-alkylation, the alkyl halide must be kept strictly stoichiometric (or slightly sub-stoichiometric), and a mild inorganic base is used to scavenge the HBr byproduct without deprotonating the resulting secondary amine.

Experimental Protocol (Self-Validating)
  • Substitution: In a round-bottom flask, combine 1.0 eq of methyl 3-amino-4-methylbenzoate, 1.1 eq of 1-bromobutane, and 2.0 eq of anhydrous K₂CO₃ in dimethylformamide (DMF).

    • Causality: DMF is a polar aprotic solvent that leaves the nucleophile unsolvated, significantly accelerating the S_N2 trajectory.

  • Heating: Heat the mixture to 80°C for 12–16 hours.

  • Validation System: Perform LC-MS analysis. The system validates itself if the desired mono-alkylated mass ([M+H]⁺ = 222.1) is the major peak. The emergence of a peak at [M+H]⁺ = 278.2 indicates the formation of the di-alkylated (tertiary amine) impurity, signaling that the reaction has been pushed too far or heated too aggressively.

  • Workup: Dilute with water to crash out the organic products, extract with ethyl acetate, and purify via flash chromatography to separate the mono- and di-alkylated species.

Route 3: Buchwald-Hartwig Cross-Coupling (The Precision Method)

When starting from an aryl halide rather than an aniline, palladium-catalyzed Buchwald-Hartwig amination offers a highly precise route to secondary amines[3].

Mechanism & Causality

The catalytic cycle involves oxidative addition of the aryl bromide to a Pd(0) species, coordination of n-butylamine, deprotonation by a base, and finally, reductive elimination to form the C-N bond.

  • Causality: The choice of base is critical. Cesium carbonate (Cs₂CO₃) is utilized instead of the traditional Sodium tert-butoxide (NaOtBu). NaOtBu is a strong alkoxide that can hydrolyze the methyl ester on the starting material, whereas Cs₂CO₃ is mild enough to tolerate the ester while still facilitating the catalytic cycle[3].

Experimental Protocol (Self-Validating)
  • Catalyst Activation: Under an inert argon atmosphere, combine 1.0 eq of methyl 3-bromo-4-methylbenzoate, 1.2 eq of n-butylamine, 2 mol% Pd₂(dba)₃, 4 mol% BINAP (or Xantphos), and 1.5 eq of Cs₂CO₃ in anhydrous toluene.

    • Causality: BINAP is a bidentate phosphine ligand with a large bite angle. It sterically enforces reductive elimination over unwanted β-hydride elimination, ensuring high yields of the target amine.

  • Cross-Coupling: Heat to 100°C for 6-8 hours.

  • Validation System: The reaction mixture will transition from the dark purple of Pd₂(dba)₃ to a reddish-brown hue, indicating the formation of the active Pd(0)-ligand complex. Complete consumption of the aryl bromide can be confirmed via GC-MS.

  • Workup: Filter through a pad of Celite to remove the palladium catalyst and inorganic salts, followed by concentration and recrystallization.

Comparative Data Analysis

The following table synthesizes the quantitative performance metrics of each route to aid in process selection:

Performance MetricRoute 1: Reductive AminationRoute 2: Direct AlkylationRoute 3: Buchwald-Hartwig
Typical Yield 75 - 85%40 - 55%80 - 90%
Selectivity (Mono:Di) > 95:5~ 60:40> 99:1
Reaction Time 4 - 6 hours12 - 16 hours6 - 8 hours
Reagent Cost Low-MediumVery LowHigh (Pd & Ligands)
Primary Pitfall Aldehyde instabilityOver-alkylationTrace metal contamination
Scalability ExcellentModerateGood (Requires scavenging)

Decision Matrix for Route Selection

DecisionMatrix Start Primary Constraint? Cost Cost & Reagent Availability Start->Cost Purity High Purity & Mono-selectivity Start->Purity Scale Large Scale / Process Chem Start->Scale Direct Route 2: Alkylation Cost->Direct Reductive Route 1: Reductive Purity->Reductive Buchwald Route 3: Buchwald Purity->Buchwald Scale->Reductive

Decision matrix for selecting the optimal synthesis route based on project constraints.

Conclusion

For most pharmaceutical research and scale-up applications, Route 1 (Reductive Amination) provides the best balance of cost, chemoselectivity, and yield. Route 3 (Buchwald-Hartwig) is highly recommended when the starting aniline is unavailable or when orthogonal functionalization from an aryl halide is required. Route 2 (Direct Alkylation) should be reserved for early-stage discovery where rapid, low-cost parallel synthesis is prioritized over absolute yield.

References

  • [1] Methyl 3-amino-4-methylbenzoate - PubChem, National Center for Biotechnology Information.[Link]

  • [2] Development of Alkylated Hydrazides as Highly Potent and Selective Class I Histone Deacetylase Inhibitors with T cell Modulatory Properties - Journal of Medicinal Chemistry, ACS Publications.[Link]

Sources

Comparative

Cross-Validation of Methyl 3-(butylamino)-4-methylbenzoate Purity: An Orthogonal Guide to qNMR and HPLC

Accurate purity determination of active pharmaceutical ingredients (APIs) and their critical intermediates is the cornerstone of drug safety and efficacy. For complex functionalized aromatic esters like Methyl 3-(butylam...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Accurate purity determination of active pharmaceutical ingredients (APIs) and their critical intermediates is the cornerstone of drug safety and efficacy. For complex functionalized aromatic esters like Methyl 3-(butylamino)-4-methylbenzoate —a structural precursor relevant to the synthesis of local anesthetics and targeted therapeutics—relying on a single analytical method introduces significant risk.

This comparative guide provides researchers and drug development professionals with an in-depth, objective evaluation of two orthogonal analytical techniques: High-Performance Liquid Chromatography (HPLC-UV) and Quantitative Nuclear Magnetic Resonance (1H-qNMR) . By cross-validating relative area normalization against absolute mass fraction data, laboratories can establish a self-validating system for unquestionable purity certification.

The Mechanistic Need for Orthogonal Validation

The fundamental principle of robust analytical chemistry is that a single technique possesses inherent blind spots.

  • HPLC-UV (Relative Purity): HPLC separates components based on their differential partitioning between a stationary phase and a mobile phase. Purity is typically calculated using the area normalization method. While HPLC offers unparalleled sensitivity for trace organic impurities, it is mechanistically blind to non-chromophoric contaminants such as residual solvents, water, and inorganic salts.

  • 1H-qNMR (Absolute Purity): qNMR is a primary ratio method where the signal intensity is directly proportional to the number of resonating nuclei. By comparing the integral of a specific analyte proton against a certified Internal Standard Reference Material (ISRM), qNMR provides an absolute mass fraction. It captures the "invisible" analytes that escape HPLC detection, making it a highly versatile and orthogonal means of purity evaluation (1).

When applied together, these techniques compensate for each other's limitations. As outlined by the ACS Journal of Medicinal Chemistry, absolute quantitative 1H NMR spectroscopy offers critical advantages for purity determination, particularly when cross-validated against HPLC to identify fractional amounts of water or solvent (2).

Orthogonal Workflow Visualization

G cluster_0 Orthogonal Analytical Workflows N1 Synthesized API Intermediate Methyl 3-(butylamino)-4-methylbenzoate N2 HPLC-UV Analysis Area Normalization (Relative Purity) N1->N2 Aliquot A N3 1H-qNMR Analysis Internal Standard Ratio (Absolute Mass Fraction) N1->N3 Aliquot B N4 Data Reconciliation Identify Non-Chromophoric Impurities (Water, Solvents) N2->N4 High Sensitivity Trace Profiling N3->N4 Absolute Quantification N5 Final Purity Certification Regulatory Compliance N4->N5 Cross-Validated Concordance

Fig 1: Orthogonal cross-validation workflow integrating HPLC-UV and 1H-qNMR for purity certification.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed with built-in causality—every parameter is selected to eliminate analytical bias and ensure a self-validating system.

Protocol A: HPLC-UV Method (Trace Impurity Profiling)

Causality Focus: Methyl 3-(butylamino)-4-methylbenzoate contains a secondary amine. Unmodified silica-based stationary phases often cause severe peak tailing due to secondary interactions with silanol groups. We employ Trifluoroacetic acid (TFA) as an ion-pairing agent in the mobile phase to suppress ionization, ensuring sharp, integrable peaks.

  • Sample Preparation: Accurately weigh 10.0 mg of the sample and dissolve in 10.0 mL of sample diluent (50:50 Water:Acetonitrile) to yield a 1.0 mg/mL solution. Filter through a 0.22 µm PTFE syringe filter.

  • System Suitability (Self-Validation): Inject a reference standard solution. The analysis is only valid if the theoretical plate count ( N ) > 5000 and the tailing factor ( Tf​ ) 1.5.

  • Chromatographic Conditions:

    • Column: C18 Reversed-Phase (150 mm × 4.6 mm, 5 µm).

    • Mobile Phase A: 0.1% TFA in HPLC-grade Water.

    • Mobile Phase B: 0.1% TFA in HPLC-grade Acetonitrile.

    • Gradient Program: 10% B to 90% B over 20 minutes (ensures elution of both polar synthetic by-products and highly lipophilic degradation products).

    • Flow Rate: 1.0 mL/min.

    • Detection: UV at 254 nm (targets the π−π∗ transitions of the benzoate chromophore).

  • Analysis: Inject 10 µL of the sample. Calculate relative purity by dividing the area of the main analyte peak by the total area of all integrated peaks.

Protocol B: 1H-qNMR Method (Absolute Mass Fraction)

Causality Focus: For qNMR to act as a primary ratio method, the signal intensity must perfectly reflect the proton population. Incomplete longitudinal relaxation ( T1​ ) is the leading cause of integration errors. We mandate a relaxation delay ( D1​ ) of 30 seconds—exceeding 5 ×T1​ of the slowest relaxing proton—to guarantee >99.3% recovery of equilibrium magnetization (3).

  • Standard Selection: Use NIST-traceable Maleic Acid (purity 99.9%) as the Internal Standard (IS). Its singlet at 6.28 ppm (2H) sits in an empty region of the analyte's spectrum, preventing signal overlap.

  • Sample Preparation: Accurately weigh ~15.0 mg of Methyl 3-(butylamino)-4-methylbenzoate and ~5.0 mg of Maleic Acid using a microbalance (d = 0.001 mg). Co-dissolve directly in 0.6 mL of deuterated chloroform ( CDCl3​ ) containing 0.03% TMS in a 5 mm NMR tube.

  • Acquisition Parameters:

    • Spectrometer: 400 MHz or higher.

    • Pulse Sequence: Simple 90° pulse (zg) to maximize signal-to-noise ratio (SNR).

    • Relaxation Delay ( D1​ ): 30 seconds.

    • Number of Scans (NS): 64 (Ensures SNR > 150:1 for both target and IS peaks).

  • Integration & Calculation: Apply exponential line broadening (0.3 Hz), perform manual phase correction, and apply a rigorous baseline correction. Integrate the Maleic Acid singlet (6.28 ppm, 2H) and the analyte's methyl ester singlet (~3.85 ppm, 3H).

  • Mass Fraction Equation: Calculate absolute purity ( Px​ ) using the standard qNMR formula:

    Px​=Istd​Ix​​×Nx​Nstd​​×Mstd​Mx​​×Wx​Wstd​​×Pstd​

    (Where I = Integral area, N = Number of protons, M = Molar mass, W = Weight, and P = Purity).

Experimental Data: Comparative Purity Analysis

To demonstrate the critical nature of this cross-validation, three separate synthesis batches of Methyl 3-(butylamino)-4-methylbenzoate were analyzed using both methodologies. The cross-validation of results from these two orthogonal techniques provides a high degree of confidence in the assigned purity value (4).

Batch IDHPLC-UV Purity (Area %)1H-qNMR Purity (Mass %)Absolute Discrepancy ( Δ )Analytical Conclusion & Root Cause Analysis
Lot-001 99.85%99.72%0.13%High Concordance. Batch meets all criteria for downstream API synthesis.
Lot-002 99.41%96.15%3.26% Critical Discrepancy. qNMR spectrum revealed a triplet at 1.26 ppm and a quartet at 4.12 ppm, confirming ~3% residual Ethyl Acetate. HPLC-UV failed to detect this non-chromophoric solvent.
Lot-003 98.10%98.05%0.05%High Concordance. Both methods accurately detected a structurally related organic impurity (likely a des-methyl by-product).
Data Interpretation

The data from Lot-002 perfectly illustrates the danger of relying solely on chromatography. Because Ethyl Acetate lacks a UV chromophore at 254 nm, the HPLC area normalization mathematically forced the analyte peak to represent a higher percentage of the total sample than physically existed. The qNMR absolute mass fraction corrected this illusion, preventing a compromised intermediate from entering the manufacturing pipeline.

Conclusion

For researchers synthesizing complex intermediates like Methyl 3-(butylamino)-4-methylbenzoate, purity cannot be assumed from a single chromatographic run. HPLC provides the necessary resolution to track trace structural analogs, while qNMR acts as the ultimate absolute mass balance auditor. By integrating these orthogonal techniques into a unified, self-validating workflow, laboratories can achieve the rigorous scientific integrity required for modern drug development and regulatory submissions.

References

  • Source: PubMed Central (PMC)
  • Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination Source: Journal of Medicinal Chemistry - ACS Publications URL
  • A Comparative Guide to Purity Determination: Cross-Validation of HPLC and qNMR Results Source: Benchchem URL
  • Quantitative 1H Nuclear Magnetic Resonance Method for Assessing the Purity of Dipotassium Glycyrrhizinate Source: MDPI URL

Sources

Validation

A Researcher's Guide to Comparing the Binding Affinities of Methyl 3-(butylamino)-4-methylbenzoate Derivatives

In the landscape of modern drug discovery, the precise quantification of molecular interactions is a critical pillar upon which successful therapeutic development is built. For researchers investigating novel chemical en...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

In the landscape of modern drug discovery, the precise quantification of molecular interactions is a critical pillar upon which successful therapeutic development is built. For researchers investigating novel chemical entities, such as derivatives of Methyl 3-(butylamino)-4-methylbenzoate, a comprehensive understanding of their binding affinities to a specific biological target is paramount. This guide provides an in-depth comparison of hypothetical derivatives of this parent compound, supported by established experimental methodologies. We will explore the causality behind experimental choices and the interpretation of binding data to elucidate structure-activity relationships (SAR).

The equilibrium dissociation constant (KD) is a fundamental parameter used to quantify binding affinity. It represents the concentration of a ligand at which half of the target protein molecules are occupied at equilibrium. A lower KD value indicates a higher binding affinity, signifying a more potent interaction between the small molecule and its target.[1] A quantitative understanding of this interaction is crucial for lead optimization and for elucidating the mechanism of action.[1]

This guide will focus on a hypothetical series of Methyl 3-(butylamino)-4-methylbenzoate derivatives to illustrate the process of a comparative binding affinity study. We will explore how modifications to the butylamino and methyl groups can influence binding affinity.

Hypothetical Derivatives for Comparative Analysis

To investigate the structure-activity relationship of Methyl 3-(butylamino)-4-methylbenzoate, we will consider a focused library of derivatives with systematic modifications to the alkyl chain of the amino group and the methyl group on the benzene ring.

  • Parent Compound (PC): Methyl 3-(butylamino)-4-methylbenzoate

  • Derivative A1: Methyl 3-(ethylamino)-4-methylbenzoate (shorter alkyl chain)

  • Derivative A2: Methyl 3-(hexylamino)-4-methylbenzoate (longer alkyl chain)

  • Derivative B1: Methyl 3-(butylamino)-4-ethylbenzoate (larger alkyl group on the ring)

  • Derivative B2: Methyl 3-(butylamino)-4-chlorobenzoate (electron-withdrawing group on the ring)

Experimental Protocols for Determining Binding Affinity

The choice of assay for determining binding affinity is critical and depends on the nature of the target protein and the ligand. Here, we detail two widely used, label-free techniques: Surface Plasmon Resonance (SPR) and Isothermal Titration Calorimetry (ITC).[1]

Surface Plasmon Resonance (SPR)

SPR is a powerful technique for studying biomolecular interactions in real-time. It measures changes in the refractive index at the surface of a sensor chip where a target protein is immobilized.

Experimental Workflow for SPR:

cluster_0 SPR Experimental Workflow prep 1. Protein Immobilization - Purified target protein is covalently coupled to the sensor chip surface. analyte 2. Analyte Injection - A series of concentrations of the Methyl 3-(butylamino)-4-methylbenzoate derivative are injected over the surface. prep->analyte assoc 3. Association Phase - Binding of the derivative to the immobilized protein is monitored in real-time. analyte->assoc dissoc 4. Dissociation Phase - Buffer is flowed over the surface, and the dissociation of the derivative is monitored. assoc->dissoc regen 5. Regeneration - The surface is washed to remove any remaining bound derivative, preparing it for the next injection. dissoc->regen analysis 6. Data Analysis - The association (kon) and dissociation (koff) rate constants are determined from the sensorgrams. KD is calculated as koff/kon. regen->analysis

Figure 1: A step-by-step workflow for determining binding affinity using Surface Plasmon Resonance (SPR).

Detailed SPR Protocol:

  • Protein Immobilization:

    • Activate the carboxymethylated dextran surface of a sensor chip using a mixture of N-hydroxysuccinimide (NHS) and 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC).

    • Inject the purified target protein over the activated surface to achieve the desired immobilization level.

    • Deactivate any remaining active groups with an injection of ethanolamine.[1]

  • Analyte Binding Assay:

    • Prepare a series of dilutions of the test compound (parent compound and derivatives A1, A2, B1, B2) in the running buffer.

    • Inject the different concentrations of the test compound over the immobilized protein surface and a reference surface (without immobilized protein) to subtract bulk refractive index changes.[1]

  • Data Analysis:

    • The binding data is fitted to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (kon), the dissociation rate constant (koff), and the equilibrium dissociation constant (KD).

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat change that occurs when a ligand binds to a target protein. This technique provides a complete thermodynamic profile of the interaction, including the binding affinity (KD), stoichiometry (n), enthalpy (ΔH), and entropy (ΔS).

Experimental Workflow for ITC:

cluster_1 ITC Experimental Workflow sample_prep 1. Sample Preparation - The target protein is placed in the sample cell, and the derivative is loaded into the injection syringe. titration 2. Titration - A series of small injections of the derivative are made into the protein solution. sample_prep->titration heat_measurement 3. Heat Measurement - The heat released or absorbed after each injection is measured. titration->heat_measurement data_analysis 4. Data Analysis - The integrated heat data is plotted against the molar ratio of ligand to protein. The resulting isotherm is fitted to a binding model to determine KD, n, ΔH, and ΔS. heat_measurement->data_analysis

Figure 2: A summary of the Isothermal Titration Calorimetry (ITC) experimental process.

Detailed ITC Protocol:

  • Sample Preparation:

    • Dialyze the purified target protein and the test compounds into the same buffer to minimize buffer mismatch effects.

    • The protein solution is loaded into the sample cell, and the test compound is loaded into the injection syringe.

  • Titration:

    • A series of small, sequential injections of the test compound are made into the protein solution while the temperature is kept constant.

  • Data Acquisition and Analysis:

    • The heat change after each injection is measured and recorded as a peak. The area under each peak corresponds to the heat released or absorbed.[1]

    • The integrated heat data is plotted against the molar ratio of the ligand to the protein. The resulting binding isotherm is then fitted to a suitable binding model to determine the thermodynamic parameters.

Comparative Binding Affinity Data

The following table presents hypothetical binding affinity data for our series of Methyl 3-(butylamino)-4-methylbenzoate derivatives, as would be determined by SPR.

CompoundModificationKD (nM)kon (M⁻¹s⁻¹)koff (s⁻¹)
Parent Compound (PC) -501.5 x 10⁵7.5 x 10⁻³
Derivative A1 Ethylamino (shorter chain)1501.1 x 10⁵1.65 x 10⁻²
Derivative A2 Hexylamino (longer chain)252.0 x 10⁵5.0 x 10⁻³
Derivative B1 4-Ethylbenzoate801.2 x 10⁵9.6 x 10⁻³
Derivative B2 4-Chlorobenzoate4008.0 x 10⁴3.2 x 10⁻²

Interpretation and Structure-Activity Relationship (SAR) Analysis

Logical Flow of SAR Analysis:

cluster_2 Structure-Activity Relationship (SAR) Logic cluster_A Alkyl Chain Length Modification cluster_B Ring Substitution Modification parent Parent Compound KD = 50 nM A1 Derivative A1 (Ethyl) KD = 150 nM (Weaker Affinity) parent->A1 Shorter chain is detrimental A2 Derivative A2 (Hexyl) KD = 25 nM (Stronger Affinity) parent->A2 Longer chain is beneficial B1 Derivative B1 (Ethyl) KD = 80 nM (Slightly Weaker) parent->B1 Increased bulk is tolerated but not optimal B2 Derivative B2 (Chloro) KD = 400 nM (Much Weaker) parent->B2 Electron-withdrawing group is highly unfavorable

Figure 3: A diagram illustrating the logical flow of the structure-activity relationship analysis based on the hypothetical binding data.

  • Impact of Alkyl Chain Length:

    • Shortening the alkyl chain from butyl (PC) to ethyl (A1) results in a 3-fold decrease in binding affinity (KD increases from 50 nM to 150 nM). This suggests that the butyl group may be involved in favorable hydrophobic interactions within the binding pocket.

    • Lengthening the alkyl chain to hexyl (A2) leads to a 2-fold increase in affinity (KD decreases to 25 nM). This indicates that there may be additional hydrophobic space in the binding pocket that can be occupied by a longer alkyl chain, further enhancing the binding.

  • Impact of Ring Substitution:

    • Replacing the 4-methyl group with a 4-ethyl group (B1) slightly decreases the affinity (KD increases to 80 nM). This suggests that while there is space to accommodate a larger alkyl group, it may not be the optimal size or orientation for interaction.

    • Substituting the 4-methyl group with a chloro group (B2) dramatically reduces the binding affinity by 8-fold (KD increases to 400 nM). The introduction of an electron-withdrawing group at this position is clearly detrimental to binding, possibly due to electronic repulsion or steric hindrance within the binding site.

Conclusion

This guide has outlined a systematic approach to comparing the binding affinities of Methyl 3-(butylamino)-4-methylbenzoate derivatives. By employing robust biophysical techniques such as SPR and ITC, researchers can obtain high-quality, quantitative data. The subsequent analysis of this data is crucial for building a comprehensive structure-activity relationship model. In our hypothetical example, we determined that a longer alkyl chain on the amino group and a small, electron-donating group at the 4-position of the benzoate ring are favorable for high-affinity binding. These insights are invaluable for guiding the iterative process of lead optimization in drug discovery, allowing for the rational design of more potent and selective therapeutic candidates.

References

  • BenchChem. (2025). Techniques for Measuring Small Molecule-Target Protein Binding Affinity.
  • Pollard, T. D. (2017). A Guide to Simple and Informative Binding Assays. Molecular Biology of the Cell (MBoC).
  • Jarmoskaite, I., AlSadhan, I., & Herschlag, D. (2020).
  • Shapiro, A. B. (2021). How can you determine binding constants for small molecule binding to transition metals?.
  • Adams, C. M., & Wittrup, K. D. (2020).

Sources

Comparative

Spectroscopic comparison of Methyl 3-(butylamino)-4-methylbenzoate and its structural isomers

As a Senior Application Scientist, I frequently encounter the challenge of distinguishing closely related regioisomers during active pharmaceutical ingredient (API) impurity profiling and structural validation. Different...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently encounter the challenge of distinguishing closely related regioisomers during active pharmaceutical ingredient (API) impurity profiling and structural validation. Differentiating Methyl 3-(butylamino)-4-methylbenzoate from its structural isomers requires more than just running a sample through an instrument; it demands a deep understanding of how stereoelectronic relationships dictate spectral behavior.

This guide provides an objective, data-driven framework for distinguishing three critical regioisomers:

  • Isomer A: Methyl 3-(butylamino)-4-methylbenzoate (The Reference)

  • Isomer B: Methyl 4-(butylamino)-3-methylbenzoate (The Para-Amino Analog)

  • Isomer C: Methyl 2-(butylamino)-4-methylbenzoate (The Ortho-Amino Analog)

Stereoelectronic Causality: The "Why" Behind the Spectra

Spectroscopic differentiation of these isomers relies entirely on the regiochemical relationship between the electron-donating secondary amine (-NHBu) and the electron-withdrawing ester (-COOMe).

  • Inductive & Meta Effects (Isomer A): In the 3-amino-4-methyl configuration, the amine and ester are meta to each other. Because they cannot communicate directly via resonance, the electronic environment is dominated by localized inductive effects. The ester and amine behave largely independently.

  • Push-Pull Resonance (Isomer B): In the 4-amino-3-methyl configuration, the amine is para to the ester. The nitrogen lone pair strongly donates electron density into the aromatic ring, which delocalizes all the way to the ester carbonyl oxygen. This "push-pull" resonance significantly increases the single-bond character of the C=O bond, shifting its vibrational frequency1[1].

  • Intramolecular Hydrogen Bonding (Isomer C): In the 2-amino-4-methyl configuration, the amine is ortho to the ester. This proximity locks the molecule into a planar, six-membered pseudo-ring via an Intramolecular Hydrogen Bond (IMHB). This interaction severely weakens the N-H and C=O bonds while drastically deshielding the N-H proton in the magnetic field, a phenomenon thoroughly documented in 2[2] and 3[3].

Self-Validating Experimental Protocols

To ensure absolute trustworthiness in your structural assignment, protocols must be designed to validate their own results. Do not rely on a single spectrum; use dynamic environmental changes to prove the underlying physical chemistry.

Protocol 1: Concentration-Independent ¹H NMR (IMHB Validation)

Causality: Intermolecular hydrogen bonds break apart upon dilution, whereas intramolecular hydrogen bonds (like those in Isomer C) are thermodynamically locked and remain unaffected by concentration changes.

  • Preparation: Prepare three NMR samples of the unknown isomer in anhydrous CDCl₃ at serial concentrations: 100 mM, 10 mM, and 1 mM. Use anhydrous solvent to prevent water from competing for hydrogen bonds.

  • Acquisition: Acquire ¹H NMR spectra at 298 K using a standard 30° pulse sequence (e.g., zg30 on Bruker systems) with 16 scans.

  • Self-Validation Check: Track the chemical shift (δ) of the N-H proton. If the shift moves upfield (towards 0 ppm) upon dilution, the hydrogen bonding is intermolecular. If the shift remains rigidly constant (Δδ < 0.05 ppm) and far downfield (>7.5 ppm), you have definitively proven the presence of an intramolecular hydrogen bond, confirming Isomer C[4].

Protocol 2: FT-IR Matrix Isolation

Causality: Solid-state (KBr pellet) IR spectra are often convoluted by crystal lattice packing and intermolecular dimerization. Liquid-phase matrix isolation eliminates these variables, revealing the true vibrational frequency of the isolated monomer.

  • Preparation: Dissolve the compound in anhydrous CH₂Cl₂ to a highly dilute concentration (< 0.01 M).

  • Acquisition: Inject the solution into a liquid IR cell with NaCl windows. Acquire the spectrum from 4000 to 400 cm⁻¹ (Resolution: 4 cm⁻¹, 32 scans). Subtract the pure CH₂Cl₂ solvent background.

  • Self-Validation Check: Evaluate the ν(C=O) and ν(N-H) bands. A sharp ν(N-H) peak > 3380 cm⁻¹ validates Isomer A or B. A significantly broadened, red-shifted ν(N-H) peak < 3360 cm⁻¹ validates Isomer C.

Comparative Spectroscopic Data

The quantitative data below summarizes the expected spectral profiles based on the stereoelectronic principles outlined above.

Table 1: FT-IR Vibrational Frequencies (Liquid Cell, CH₂Cl₂)
Regioisomerν(C=O) Stretch (cm⁻¹)ν(N-H) Stretch (cm⁻¹)Primary Electronic Driver
Isomer A (3-NHBu)~1720~3410 (Sharp)Inductive / Weak Conjugation
Isomer B (4-NHBu)~1705~3390 (Sharp)Strong Para-Resonance
Isomer C (2-NHBu)~1685~3350 (Broadened)Intramolecular H-Bonding
Table 2: ¹H NMR Chemical Shifts (400 MHz, CDCl₃, 298 K)
RegioisomerN-H Proton (δ, ppm)Aromatic H-5 (δ, ppm)Aromatic Splitting Architecture
Isomer A 3.5 - 4.0~7.1 (d)1,2,4-trisubstituted; H-2 is an isolated narrow doublet (~7.2 ppm).
Isomer B 3.8 - 4.2~6.6 (d)1,2,4-trisubstituted; H-5 is highly shielded by the adjacent para-amine.
Isomer C 7.5 - 8.2~6.5 (dd)1,2,4-trisubstituted; H-6 is highly deshielded (~7.8 ppm) by the adjacent ester.

Note on NMR Causality: The anisotropic deshielding effect of the carbonyl oxygen, coupled with electron density withdrawal via the hydrogen bond, forces the N-H proton of Isomer C far downfield. Furthermore, the para-resonance in Isomer B drastically shields the H-5 proton compared to the other isomers, making it a definitive marker[1].

Analytical Triage Workflow

To streamline laboratory operations, follow the logical decision tree below to rapidly identify the correct regioisomer using multiplexed spectroscopic data.

AnalyticalWorkflow Start Unknown Isomer (Methyl butylamino-methylbenzoate) IR_Test FT-IR Spectroscopy Evaluate ν(C=O) & ν(N-H) Start->IR_Test NMR_Test 1H NMR (Dilution Study) Evaluate N-H δ & Aromatic Splitting Start->NMR_Test IR_C ν(C=O) < 1690 cm⁻¹ ν(N-H) Broad, Red-shifted IR_Test->IR_C IMHB IR_B ν(C=O) ~ 1705 cm⁻¹ ν(N-H) Sharp IR_Test->IR_B Para-Resonance IR_A ν(C=O) ~ 1720 cm⁻¹ ν(N-H) Sharp IR_Test->IR_A Inductive Only NMR_C N-H δ > 7.5 ppm (Constant) H-6 Deshielded Doublet NMR_Test->NMR_C NMR_B N-H δ ~ 4.0 ppm (Shifts) H-5 Strongly Shielded NMR_Test->NMR_B NMR_A N-H δ ~ 4.0 ppm (Shifts) Standard 1,2,4 Pattern NMR_Test->NMR_A IsomerC Isomer C (2-butylamino-4-methyl) IR_C->IsomerC IsomerB Isomer B (4-butylamino-3-methyl) IR_B->IsomerB IsomerA Isomer A (3-butylamino-4-methyl) IR_A->IsomerA NMR_C->IsomerC NMR_B->IsomerB NMR_A->IsomerA

Figure 1: Multiplexed spectroscopic triage workflow for the differentiation of benzoate regioisomers.

References

  • Title: The weakening of the intramolecular hydrogen bond NH...
  • Title: Intramolecular Hydrogen Bonding in the S1(ππ*)
  • Source: nih.
  • Source: researchgate.

Sources

Validation

Evaluating Green Chemistry Alternatives for Methyl 3-(butylamino)-4-methylbenzoate Synthesis

Methyl 3-amino-4-methylbenzoate is a highly versatile building block used extensively in the synthesis of active pharmaceutical ingredients (APIs) and complex bioactive molecules. The functionalization of its primary ami...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Methyl 3-amino-4-methylbenzoate is a highly versatile building block used extensively in the synthesis of active pharmaceutical ingredients (APIs) and complex bioactive molecules. The functionalization of its primary amine via the installation of a butyl group to form Methyl 3-(butylamino)-4-methylbenzoate relies on a critical C–N bond-forming reaction: reductive amination.

In the pharmaceutical industry, reductive amination accounts for approximately 25% of all C–N bond-forming reactions[1]. However, traditional methodologies often rely on hazardous reagents and toxic solvents, presenting significant environmental and safety challenges. This guide objectively evaluates two cutting-edge green chemistry alternatives—Catalytic Hydrogenation and Biocatalytic Reductive Amination —against the traditional baseline, providing process chemists with mechanistic rationales, comparative data, and self-validating experimental protocols.

Mechanistic Evaluation & Logical Workflows

The Traditional Baseline: Hydride Reduction

The conventional approach involves the condensation of methyl 3-amino-4-methylbenzoate with butyraldehyde to form an imine intermediate, which is subsequently reduced using sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (STAB). While synthetically effective, NaBH₃CN generates highly toxic stoichiometric cyanide waste. Furthermore, these reactions are typically conducted in hazardous solvents like dichloromethane (DCM) or methanol (MeOH), resulting in a poor sustainability profile and high Environmental Factor (E-factor)[2].

Alternative 1: Catalytic Hydrogenation in Green Solvents

This methodology replaces stoichiometric metal hydrides with molecular hydrogen (H₂) and a heterogeneous catalyst, such as Palladium on Carbon (Pd/C). By shifting the reaction medium to green, renewable solvents like Ethanol (EtOH) or 2-Methyltetrahydrofuran (2-MeTHF), the process achieves exceptional atom economy. The mechanistic advantage is clear: H₂ acts as a traceless reductant, leaving only water as a byproduct, while the heterogeneous catalyst can be easily recovered and recycled[3].

Alternative 2: Biocatalytic Reductive Amination

Imine reductases (IREDs) and reductive aminases (RedAms) are NADPH-dependent oxidoreductases that catalyze the direct, highly selective reductive coupling of carbonyls and amines in aqueous media[4]. Operating under mild, ambient conditions, biocatalysis eliminates the need for heavy metals and high pressures. Because the NADPH cofactor is cost-prohibitive at stoichiometric amounts, a robust enzymatic recycling system (e.g., Glucose/Glucose Dehydrogenase) is integrated to drive the thermodynamic equilibrium forward[5].

G SM Starting Materials: Methyl 3-amino-4-methylbenzoate + Butyraldehyde Trad Traditional Method NaBH3CN / DCM SM->Trad Toxic/Hazardous Cat Catalytic Hydrogenation Pd/C, H2 / EtOH SM->Cat Green Solvent Bio Biocatalysis IRED, NADPH / Aqueous SM->Bio Mild/Aqueous Prod Target Product: Methyl 3-(butylamino)-4-methylbenzoate Trad->Prod Cat->Prod Bio->Prod

Workflow comparing traditional and green reductive amination pathways.

Comparative Performance Data

The following table summarizes the benchmarked performance metrics for the synthesis of aniline-derived secondary amines like methyl 3-(butylamino)-4-methylbenzoate.

MetricTraditional (NaBH₃CN)Catalytic HydrogenationBiocatalysis (IREDs)
Typical Yield 80 - 85%88 - 95%80 - 90%
Solvent System DCM or MeOHEthanol or 2-MeTHFAqueous Buffer (KPi)
Atom Economy Low (Heavy waste mass)High (Traceless reductant)Moderate (Cofactor mass)
Estimated E-Factor > 50< 10< 15
Toxicity Profile High (Cyanide generation)Low (Heavy metal recoverable)Very Low (Biodegradable)
Scalability Limited by safety/wasteExcellent (Industrial standard)Good (Requires enzyme scale-up)

Experimental Methodologies

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Every reagent choice and operational parameter is grounded in established physical chemistry and enzymatic principles.

Protocol 1: Catalytic Hydrogenation in Ethanol
  • Preparation: In a flame-dried Schlenk flask, dissolve methyl 3-amino-4-methylbenzoate (1.0 equiv) and butyraldehyde (1.1 equiv) in anhydrous ethanol (0.5 M).

    • Causality: Ethanol is selected over DCM due to its renewable nature and lower toxicity[2]. It provides excellent solubility for the transient imine intermediate while preventing the formation of unwanted aminals.

  • Catalyst Addition: Add 10 wt% Pd/C (5 mol% Pd loading).

    • Causality: The heterogeneous nature of Pd/C allows for simple mechanical filtration post-reaction, avoiding heavy metal contamination in the final product and enabling catalyst recycling[3].

  • Hydrogenation: Purge the reaction vessel with N₂ (3x) to remove ambient oxygen, followed by H₂ gas (3x). Maintain the system under an H₂ atmosphere (1 atm via balloon) at 25 °C with vigorous stirring for 12 hours.

    • Causality: Atmospheric pressure is thermodynamically sufficient for the reduction of unhindered imines, minimizing the need for specialized high-pressure reactors and mitigating safety risks.

  • Workup: Filter the suspension through a pad of Celite to remove the Pd/C catalyst. Wash the pad thoroughly with ethyl acetate. Concentrate the filtrate in vacuo to afford the crude methyl 3-(butylamino)-4-methylbenzoate, which can be purified via recrystallization or flash chromatography.

Protocol 2: Biocatalytic Reductive Amination using IREDs
  • Buffer Preparation: Prepare a 100 mM potassium phosphate (KPi) buffer at pH 7.5.

    • Causality: Maintaining a physiological pH is critical to preserving the tertiary structure and catalytic activity of the IRED enzyme[4].

  • Cofactor Recycling System: To the buffer, add NADP⁺ (1 mM), D-glucose (150 mM), and Glucose Dehydrogenase (GDH, 10 U/mL).

    • Causality: NADPH is prohibitively expensive for stoichiometric use. GDH oxidizes D-glucose to D-glucono-1,5-lactone, driving the continuous, in situ regeneration of NADPH from NADP⁺[5].

  • Substrate Addition: Add methyl 3-amino-4-methylbenzoate (50 mM) and butyraldehyde (60 mM) dissolved in a minimal amount of DMSO (5% v/v final concentration).

    • Causality: DMSO enhances the aqueous solubility of the hydrophobic aromatic substrate without denaturing the biocatalyst.

  • Biocatalysis: Introduce the engineered Imine Reductase (IRED) (2 mg/mL). Incubate the reaction at 30 °C with orbital shaking (250 rpm) for 24 hours.

  • Extraction: Quench the reaction by adjusting the pH to 10 with 1 M NaOH to deprotonate the product amine. Extract with the green solvent 2-MeTHF (3x). Dry the combined organic layers over Na₂SO₄ and concentrate to yield the target product.

BiocatalyticCycle Substrates Methyl 3-amino-4-methylbenzoate + Butyraldehyde Imine Imine Intermediate Substrates->Imine Condensation Product Target Amine Product Imine->Product Reduction IRED Imine Reductase (IRED) + NADPH IRED->Imine Catalyzes GDH Glucose Dehydrogenase (GDH) Cofactor Recycling GDH->IRED Regenerates NADPH

Logical relationship of the IRED-catalyzed reductive amination and cofactor recycling system.

Conclusion

The transition from traditional hydride-mediated reductive amination to green alternatives is not merely an environmental imperative but a strategic operational advantage. Catalytic hydrogenation offers immediate scalability and high atom economy for the synthesis of methyl 3-(butylamino)-4-methylbenzoate. Conversely, biocatalytic approaches utilizing IREDs represent the frontier of highly selective, mild, and biodegradable synthesis. By adopting these self-validating protocols, process chemists can significantly reduce E-factors while maintaining or exceeding the chemical yields of legacy methods.

References

  • Reductive Amination in the Synthesis of Pharmaceuticals . Chemical Reviews.[Link]

  • Reductive Amination . ACS Green Chemistry Institute Pharmaceutical Roundtable.[Link]

  • A waste-minimized protocol for electrochemical reductive amination and its environmental assessment . RSC Publishing.[Link]

  • Reductive aminations by imine reductases: from milligrams to tons . RSC Publishing.[Link]

  • Discovery of an Imine Reductase for Reductive Amination of Carbonyl Compounds with Sterically Challenging Amines . Journal of the American Chemical Society.[Link]

Sources

Safety & Regulatory Compliance

Safety

Methyl 3-(butylamino)-4-methylbenzoate proper disposal procedures

As a Senior Application Scientist, I approach chemical handling and disposal not merely as a regulatory requirement, but as a critical extension of experimental design. Methyl 3-(butylamino)-4-methylbenzoate is a highly...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I approach chemical handling and disposal not merely as a regulatory requirement, but as a critical extension of experimental design. Methyl 3-(butylamino)-4-methylbenzoate is a highly specialized substituted benzoate ester featuring a secondary aromatic amine. While its unique structural motifs make it a valuable intermediate in drug development and organic synthesis, these same features dictate strict environmental and toxicological handling protocols.

Below is the comprehensive, field-proven guide to the safe operational handling and proper disposal of Methyl 3-(butylamino)-4-methylbenzoate, designed to ensure scientific integrity, laboratory safety, and strict regulatory compliance.

Part 1: Mechanistic Toxicology & Chemical Profiling

To dispose of a chemical safely, we must first understand the causality behind its reactivity. Methyl 3-(butylamino)-4-methylbenzoate (C13H19NO2) contains three critical functional groups on a benzene ring: a methyl group, a methyl ester, and a butylamino group.

  • Amine Reactivity & Toxicity: The secondary amine (butylamino group) is basic and nucleophilic. Aromatic amines and their derivatives are known for their potential toxicity, skin sensitization risks, and environmental hazards. Water and soil contamination by these pollutants adversely affects aquatic organisms, necessitating strict disposal protocols[1].

  • Ester Hydrolysis: The methyl ester is susceptible to hydrolysis under extreme pH conditions. If introduced into highly acidic or basic waste streams, it can hydrolyze to release methanol (a toxic, flammable solvent) and the corresponding substituted benzoic acid.

  • Regulatory Classification: Due to its potential aquatic toxicity and reactivity, this compound must be managed as a under the Resource Conservation and Recovery Act (RCRA)[2]. It is strictly prohibited from drain disposal[3].

Table 1: Chemical & Hazard Profile
Property / ParameterSpecification / Classification
Chemical Name Methyl 3-(butylamino)-4-methylbenzoate
Molecular Formula C13H19NO2
Molecular Weight ~221.3 g/mol
Primary Hazards Skin/Eye Irritant, Aquatic Toxicity, Environmental Persistence
EPA Waste Category Characteristic Hazardous Waste (Toxicity/Ignitability)
Preferred Destruction High-Temperature Incineration

Part 2: Operational Safety & Spill Response

Before initiating any workflow involving this compound, establish a self-validating safety system.

  • Personal Protective Equipment (PPE): Because aromatic amines can be absorbed through the skin, nitrile gloves (minimum 4 mil thickness, double-gloved for concentrated stock solutions), chemical safety goggles, and a fully buttoned lab coat are mandatory[1].

  • Engineering Controls: Always handle the powder or concentrated solutions within a certified chemical fume hood to prevent the inhalation of aerosols or dust.

  • Spill Response Protocol:

    • Solid Spills: Do not use dry sweeping methods, which generate airborne dust. Gently cover the powder with damp paper towels (using a compatible solvent like water or ethanol) to suppress dust, then carefully scoop the material into a solid hazardous waste container.

    • Liquid Spills: Use an inert absorbent material like vermiculite. Avoid reactive chemical absorbents, as the secondary amine may trigger an unintended exothermic reaction.

Part 3: Step-by-Step Disposal Methodology

The following protocol provides a self-validating system for the segregation, accumulation, and destruction of Methyl 3-(butylamino)-4-methylbenzoate waste streams.

Step 1: Validation of Waste Stream & Segregation Before adding the chemical to any waste carboy, verify the solvent matrix. Ensure no strong oxidizers (e.g., peroxides, concentrated nitric acid) are present in the target container. Mixing secondary amines with oxidizers can lead to highly exothermic reactions and the release of toxic nitrogen oxide (NOx) gases. Segregate the waste strictly according to the matrix in Table 2.

Step 2: Transfer Protocol Working inside a fume hood, transfer the liquid waste into a designated high-density polyethylene (HDPE) or glass waste container. Use a wide-mouth funnel to prevent external contamination of the carboy.

Step 3: Satellite Accumulation Area (SAA) Compliance Immediately cap the container tightly. Under , laboratories operating a Satellite Accumulation Area (SAA) may accumulate up to 55 gallons of hazardous waste[4]. The container must be kept at or near the point of generation, under the control of the operator, and must remain strictly closed unless actively adding or removing waste[4].

Step 4: Explicit Labeling Attach a hazardous waste tag immediately upon the first drop of waste entering the container. Explicitly list "Methyl 3-(butylamino)-4-methylbenzoate" alongside the exact percentages of all solvents. Do not use chemical abbreviations or structures on the label.

Step 5: EHS Profiling & Manifesting Once the container reaches 90% capacity, or approaches the SAA time/volume limits, submit a pickup request. Laboratories must work with an identified waste broker or internal Environmental Health and Safety (EHS) professional to profile and manifest the waste prior to shipment to a certified Treatment, Storage, and Disposal Facility (TSDF)[5].

Table 2: Waste Stream Segregation Matrix
Solvent System UsedTarget Waste ContainerIncompatibility Warnings & Logic
Methanol, Ethanol, EtOAc Non-Halogenated Organic WasteDo not mix with strong oxidizers. Ensures clean incineration.
Dichloromethane, Chloroform Halogenated Organic WasteKeep separate from alkali metals and strong bases.
Aqueous Buffers (pH 5-9) Aqueous Waste (Contaminated)Do not drain dispose. Collect for hazmat pickup.
None (Pure Solid/Powder) Solid Hazardous WasteDouble-bag in sealed, labeled secondary containment.

Part 4: Disposal Workflow Visualization

The following flowchart illustrates the logical lifecycle of Methyl 3-(butylamino)-4-methylbenzoate from the point of experimental generation to its final environmental destruction. High-temperature incineration is the mandated final step, as it ensures the complete thermal cleavage of the aromatic ring and oxidizes the amine nitrogen into harmless nitrogen gas (N2).

G Gen 1. Waste Generation Methyl 3-(butylamino)-4-methylbenzoate Seg 2. Segregation Determine Solvent System Gen->Seg Hal Halogenated Organic Waste (e.g., DCM, Chloroform) Seg->Hal NonHal Non-Halogenated Organic Waste (e.g., MeOH, EtOAc) Seg->NonHal Solid Solid Waste (Contaminated Consumables) Seg->Solid SAA 3. Satellite Accumulation Area Label & Store < 55 Gallons Hal->SAA NonHal->SAA Solid->SAA EHS 4. EHS Profiling & Manifesting RCRA Compliance SAA->EHS Inc 5. Final Destruction High-Temperature Incineration EHS->Inc

Figure 1: End-to-end disposal workflow for Methyl 3-(butylamino)-4-methylbenzoate and associated waste streams.

References

  • Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes, U.S. Environmental Protection Agency (EPA),[Link]

  • Regulations for Hazardous Waste Generated at Academic Laboratories, U.S. Environmental Protection Agency (EPA),[Link]

  • Toxicity, Hazards, and Safe Handling of Primary Aromatic Amines, ACS Publications,[Link]

  • Hazardous Waste and Disposal Considerations, American Chemical Society (ACS),[Link]

  • Laboratory Environmental Sample Disposal Information Document, U.S. Environmental Protection Agency (EPA),[Link]

Sources

Handling

A Comprehensive Guide to Personal Protective Equipment for Handling Methyl 3-(butylamino)-4-methylbenzoate

Researchers, scientists, and drug development professionals are at the forefront of innovation, often handling novel chemical compounds. A steadfast commitment to safety is paramount in the laboratory environment. This g...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Researchers, scientists, and drug development professionals are at the forefront of innovation, often handling novel chemical compounds. A steadfast commitment to safety is paramount in the laboratory environment. This guide provides essential, immediate safety and logistical information for handling Methyl 3-(butylamino)-4-methylbenzoate, with a focus on the selection and use of appropriate Personal Protective Equipment (PPE). By understanding the "why" behind each safety protocol, we can foster a culture of safety and ensure the well-being of all laboratory personnel.

Understanding the Hazards: A Data-Driven Approach

A key analogue, Methyl 3-amino-4-methylbenzoate , is classified under the Globally Harmonized System (GHS) with the following hazard statements:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

Furthermore, the parent compound, 4-(Butylamino)benzoic acid , exhibits similar GHS hazard classifications, indicating a high likelihood of skin irritation, serious eye irritation, and potential respiratory irritation.[1] Aromatic amines as a class of compounds are known to be readily absorbed through the skin and can have various toxic effects.[2]

Based on this data, it is prudent to treat Methyl 3-(butylamino)-4-methylbenzoate as a compound that is irritating to the skin, eyes, and respiratory system.

Core Principles of Protection: Selecting the Right PPE

The selection of PPE is not a one-size-fits-all approach. It is a dynamic process that depends on the specific laboratory procedure being performed. The following table outlines the recommended PPE for various tasks involving Methyl 3-(butylamino)-4-methylbenzoate.

Laboratory Task Required Personal Protective Equipment (PPE) Rationale
Weighing and Preparing Solutions - Chemical Splash Goggles- Nitrile Gloves- Laboratory Coat- Respiratory Protection (N95 or higher)- Goggles: Protect against accidental splashes that can cause serious eye irritation.[3][4]- Gloves: Prevent skin contact and irritation.[3]- Lab Coat: Provides a barrier against spills on clothing and skin.[3]- Respirator: Minimizes the inhalation of fine powders or aerosols that can cause respiratory irritation.[5]
Conducting Reactions at Room Temperature - Chemical Splash Goggles- Nitrile Gloves- Laboratory Coat- Goggles: Essential for protecting against splashes during transfers and mixing.[3][4]- Gloves: Maintains a barrier against skin contact.[3]- Lab Coat: Protects against accidental spills.[3]
Conducting Reactions at Elevated Temperatures - Chemical Splash Goggles or Face Shield- Insulated, Chemical-Resistant Gloves- Laboratory Coat- Goggles/Face Shield: Provides enhanced protection from splashes and potential pressure build-up.[6]- Insulated Gloves: Protects against thermal burns in addition to chemical exposure.- Lab Coat: Standard protection against spills.[3]
Work-up and Purification (e.g., extraction, chromatography) - Chemical Splash Goggles- Nitrile Gloves- Laboratory Coat- Goggles: Protects against splashes of the compound and solvents.[3][4]- Gloves: Prevents skin exposure to the compound and various solvents.[3]- Lab Coat: Essential barrier against chemical spills.[3]
Handling Waste - Chemical Splash Goggles- Nitrile Gloves- Laboratory Coat- Goggles: Protects against splashes from liquid waste.[6]- Gloves: Prevents skin contact with potentially contaminated waste.[6]- Lab Coat: Protects clothing and skin from contamination.[6]

Procedural Guidance: A Step-by-Step Approach to Safety

Adherence to standardized procedures is critical for minimizing risk in the laboratory. The following workflow outlines the essential steps for safely handling Methyl 3-(butylamino)-4-methylbenzoate.

PPE_Workflow cluster_prep Preparation cluster_ppe PPE Selection & Donning cluster_handling Chemical Handling cluster_disposal Waste Disposal & Decontamination prep_1 Conduct Risk Assessment prep_2 Consult Safety Data Sheets (SDS) of Analogues prep_1->prep_2 prep_3 Ensure Proper Ventilation (Fume Hood) prep_2->prep_3 prep_4 Locate Emergency Equipment (Eyewash, Shower) prep_3->prep_4 ppe_1 Select Task-Specific PPE (See Table) prep_4->ppe_1 Proceed to PPE Selection ppe_2 Inspect PPE for Integrity ppe_1->ppe_2 ppe_3 Don PPE Correctly ppe_2->ppe_3 handle_1 Handle in a Fume Hood ppe_3->handle_1 Begin Handling handle_2 Avoid Inhalation, Ingestion, and Skin Contact handle_1->handle_2 handle_3 Use Appropriate Glassware and Equipment handle_2->handle_3 disp_1 Segregate Aromatic Amine Waste handle_3->disp_1 Proceed to Disposal disp_2 Label Waste Containers Clearly disp_1->disp_2 disp_3 Decontaminate Work Surfaces and Equipment disp_2->disp_3 disp_4 Doff and Dispose of PPE Correctly disp_3->disp_4

Caption: A workflow diagram illustrating the key stages of safely handling Methyl 3-(butylamino)-4-methylbenzoate, from preparation to disposal.

Operational and Disposal Plans: Ensuring a Safe and Compliant Laboratory

Spill Response:

In the event of a spill, it is crucial to have a clear and concise plan.

  • Evacuate: Immediately alert others in the vicinity and evacuate the immediate area.

  • Isolate: If safe to do so, prevent the spill from spreading by using absorbent materials.

  • Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

  • Protect: Do not attempt to clean up a spill without the appropriate PPE, including respiratory protection, chemical-resistant gloves, and splash goggles.

  • Clean-up: For small spills, use an inert absorbent material, such as vermiculite or sand. For larger spills, or if you are unsure, contact your institution's Environmental Health and Safety (EHS) department.

  • Dispose: All spill clean-up materials should be disposed of as hazardous waste.[6]

Waste Disposal:

Proper disposal of chemical waste is a critical component of laboratory safety and environmental responsibility.

  • Segregation: All waste containing Methyl 3-(butylamino)-4-methylbenzoate, including contaminated consumables (e.g., gloves, pipette tips), should be collected in a designated, labeled hazardous waste container.[7] Aromatic amine waste should be segregated from other chemical waste streams to prevent potentially hazardous reactions.[7]

  • Labeling: Waste containers must be clearly labeled with the full chemical name and associated hazards.

  • Disposal: Disposal of aromatic amine waste should be conducted through a licensed hazardous waste disposal company.[6] Never dispose of this chemical down the drain or in regular trash.[7]

By adhering to these guidelines, researchers can confidently and safely handle Methyl 3-(butylamino)-4-methylbenzoate, fostering a secure environment for scientific discovery.

References

Sources

© Copyright 2026 BenchChem. All Rights Reserved.